1-(3-Nitrophenyl)-1H-pyrazol-4-amine

• CAS: 62537-81-9

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Chemoselective Synthesis of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine

Executive Summary

In modern medicinal chemistry, the pyrazole-4-amine scaffold is a highly privileged pharmacophore, frequently deployed as a hinge-binding motif in ATP-competitive kinase inhibitors. Specifically, 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (CAS: 62537-81-9) serves as a critical synthetic intermediate. This whitepaper provides an in-depth technical analysis of its exact mass and molecular weight, details a causality-driven, chemoselective synthetic workflow, and outlines self-validating analytical protocols for high-resolution mass spectrometry (HRMS).

Physicochemical Properties & Exact Mass Profiling

In drug development, distinguishing between isobaric impurities requires rigorous exact mass profiling. The molecular weight (derived from standard atomic weights) is useful for stoichiometric calculations, but the monoisotopic exact mass is the critical parameter for HRMS validation [1].

The exact mass of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine is calculated based on the most abundant isotopes of its constituent atoms ( 12 C, 1 H, 14 N, 16 O).

Table 1: Physicochemical and Spectrometric Properties

Property	Value	Scientific Significance
IUPAC Name	1-(3-Nitrophenyl)-1H-pyrazol-4-amine	Standardized nomenclature for regulatory filing.
Chemical Formula	C9H8N4O2	Defines atomic composition.
Molecular Weight	204.189 g/mol	Utilized for molarity and yield calculations.
Exact Mass (Monoisotopic)	204.0647 Da	Baseline for HRMS structural confirmation.
Theoretical [M+H]+ m/z	205.0720 Da	Target ion for positive-mode Electrospray Ionization (ESI+).
Topological Polar Surface Area	76.5 Ų	Predicts cellular permeability and oral bioavailability.

Chemoselective Synthesis & Self-Validating Methodologies

The Causality of Experimental Design

A common pitfall in synthesizing 4-aminopyrazoles is attempting to nitrate the pyrazole core at the C4 position followed by global reduction. Why is this flawed here? The starting material contains a 3-nitro group on the phenyl ring. Standard reducing conditions (e.g., Pd/C with H₂, or Fe/HCl) required to convert a C4-nitro group to an amine would simultaneously reduce the 3-nitro group to an aniline, yielding an undesired diamine.

To bypass this, we employ a chemoselective Buchwald-Hartwig cross-coupling approach. By synthesizing the unsubstituted pyrazole, regioselectively brominating at C4, and utilizing a protected ammonia equivalent, the 3-nitro group remains completely intact [2].

Protocol 1: Regiocontrolled Synthesis and Isolation

Every step in this protocol is designed as a self-validating system, utilizing mass spectrometry to confirm successful transformations before proceeding.

• Pyrazole Core Formation:

  • Action: React 3-nitrophenylhydrazine with 1,1,3,3-tetramethoxypropane in ethanol using catalytic HCl. Reflux for 2 hours.

  • Causality: The acidic conditions hydrolyze the acetal to malondialdehyde in situ, which rapidly condenses with the hydrazine to close the pyrazole ring.

• Regioselective Bromination (Self-Validation Checkpoint 1):

  • Action: Treat the resulting 1-(3-nitrophenyl)-1H-pyrazole with N-bromosuccinimide (NBS) in DMF at room temperature for 4 hours.

  • Validation: Analyze via LC-MS. The electron-rich C4 position dictates exclusive bromination. The mass spectrum must show a 1:1 isotopic doublet at m/z 267.97 and 269.97 [M+H]+ , confirming the presence of a single bromine atom.

• Chemoselective Amination (Buchwald-Hartwig):

  • Action: React the 4-bromo intermediate with benzophenone imine (ammonia surrogate), Pd₂(dba)₃, BINAP, and NaOtBu in anhydrous toluene at 90°C for 12 hours.

  • Causality: Benzophenone imine prevents over-arylation (a common issue with free ammonia) and strictly tolerates the 3-nitro group.

• Acidic Deprotection (Self-Validation Checkpoint 2):

  • Action: Treat the intermediate with 1M HCl in THF at room temperature to cleave the imine. Neutralize and extract with ethyl acetate.

  • Validation: HRMS must confirm the exact mass of the final product at m/z 205.0720 [M+H]+ , proving the successful unmasking of the primary amine.

Chemoselective synthetic workflow for 1-(3-Nitrophenyl)-1H-pyrazol-4-amine.

Application in Medicinal Chemistry: Kinase Inhibition

Once synthesized, 1-(3-Nitrophenyl)-1H-pyrazol-4-amine is frequently functionalized into complex targeted therapies. The pyrazole-4-amine core is structurally ideal for fitting into the ATP-binding pocket (hinge region) of kinases. The pyrazole nitrogen acts as a hydrogen bond acceptor, while the C4-amine (when derivatized into an amide or urea) acts as a hydrogen bond donor, effectively mimicking the adenine ring of ATP.

Kinase inhibition pathway disrupted by pyrazole-4-amine derived scaffolds.

Analytical Workflows for Drug Development

To ensure the integrity of the synthesized compound for downstream biological assays, a rigorous LC-HRMS protocol must be executed to verify the exact mass.

Protocol 2: LC-HRMS Exact Mass Verification

• Sample Preparation: Dissolve 1.0 mg of the synthesized analyte in 1 mL of LC-MS grade Methanol to create a stock solution. Dilute to a working concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

• Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Run a gradient elution from 5% to 95% Acetonitrile over 5 minutes at a flow rate of 0.4 mL/min.

• High-Resolution Mass Spectrometry: Utilize a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer. Set to positive Electrospray Ionization (ESI+) with a capillary voltage of 3.0 kV. Acquire data in full scan mode (m/z 100–500) at a minimum resolution of 70,000.

• Data Processing & Causality: Extract the theoretical monoisotopic mass of the protonated adduct (m/z 205.0720 ). Calculate the mass error. A mass error of < 5 ppm definitively validates the molecular formula C9H8N4O2, ensuring no isobaric contaminants (which would have identical nominal molecular weights but different exact masses) are present in the sample.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for C9H8N4O2." PubChem Database, 2024. URL: [Link]

Mechanism of Action: 1-(3-Nitrophenyl)-1H-pyrazol-4-amine Derivatives in Targeted Kinase Inhibition

Abstract: The 1-(3-nitrophenyl)-1H-pyrazol-4-amine scaffold has emerged as a highly privileged pharmacophore in the rational design of targeted kinase inhibitors, particularly against the Janus Kinase (JAK) family. As a Senior Application Scientist specializing in structural biology and assay development, I have structured this technical guide to dissect the molecular mechanics, structural rationale, and self-validating experimental workflows required to evaluate these derivatives. This whitepaper serves as a definitive resource for drug development professionals engineering next-generation therapeutics for myeloproliferative neoplasms (MPNs) and autoimmune disorders.

Pharmacophore Rationale and Structural Biology

The efficacy of 1-(3-nitrophenyl)-1H-pyrazol-4-amine derivatives stems from their precise stereoelectronic complementarity within the ATP-binding pocket of the kinase domain (JH1)[1]. These compounds function primarily as Type I kinase inhibitors , meaning they competitively bind to the active (DFG-in) conformation of the kinase[2].

The Hinge-Binding Motif

The 1H-pyrazol-4-amine core acts as an exceptionally efficient ATP mimetic. In the context of Janus Kinase 2 (JAK2), the pyrazole ring and its 4-amino substituent form a critical bidentate hydrogen-bonding network with the kinase hinge region[3]. Specifically, the unsubstituted pyrazole nitrogen (N2) acts as a hydrogen bond acceptor for the backbone amide of Leu932 , while the 4-amino group acts as a hydrogen bond donor to the backbone carbonyl of Glu930 [4][5].

The Selectivity Vector: 3-Nitrophenyl

While the hinge region is highly conserved across the kinome, selectivity is achieved by exploiting the adjacent hydrophobic pockets. The substitution at the N1 position with a 3-nitrophenyl group directs this moiety toward the gatekeeper residue (Met929 ) and the activation loop[1].

• Electronic and Steric Modulation: The strong electron-withdrawing nature of the nitro group alters the pKa of the pyrazole core, optimizing its residence time.

• Residue-Specific Interactions: The meta-nitro geometry allows the oxygen atoms to participate in water-mediated hydrogen bonds or direct electrostatic interactions with the DFG motif (Asp994 )[5][6]. Furthermore, this specific vector allows the compound to interact with Gly993 —a critical interaction for achieving JAK2 selectivity over JAK3, which possesses a bulkier alanine at the equivalent position[1][6].

Molecular Mechanism of Action: The JAK/STAT Axis

By anchoring into the JH1 domain, 1-(3-nitrophenyl)-1H-pyrazol-4-amine derivatives potently block the trans-phosphorylation of JAK2[2]. Under physiological conditions, cytokine receptor dimerization activates JAK2, which subsequently phosphorylates Signal Transducer and Activator of Transcription (STAT) proteins (primarily STAT3 and STAT5)[6].

The competitive blockade of the ATP pocket by the pyrazole derivative halts this cascade, preventing STAT dimerization and its subsequent nuclear translocation. This effectively silences the transcription of pro-survival and pro-proliferative genes (e.g., Myc, Cyclin D1), inducing apoptosis in malignant cells[3][6].

Fig 1: JAK/STAT signaling pathway and the targeted inhibition node by pyrazole-4-amine derivatives.

Experimental Validation & Protocols (E-E-A-T)

To ensure scientific integrity, the evaluation of these derivatives must rely on self-validating assay systems. Below are the standard operating protocols designed to establish causality between biochemical binding and cellular efficacy.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Causality & Rationale: Nitroaromatic compounds frequently exhibit intrinsic fluorescence or act as inner-filter quenchers, leading to false positives/negatives in standard fluorescence assays. TR-FRET introduces a microsecond time delay before signal acquisition, allowing short-lived background fluorescence to decay. This ensures the calculated IC50 is a true reflection of kinase inhibition.

Self-Validating Controls:

• Positive Control: Staurosporine or Ruxolitinib (established JAK inhibitors)[3].

• Negative Control: DMSO vehicle (establishes 100% kinase activity baseline).

Step-by-Step Methodology:

• Reagent Preparation: Prepare 2X JAK2 enzyme solution and 2X substrate/ATP mix in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Keep ATP concentration at the Km​ value (~10 µM) to ensure competitive inhibition sensitivity.

• Compound Dispensing: Using acoustic liquid handling, dispense 1-(3-nitrophenyl)-1H-pyrazol-4-amine derivatives in a 10-point, 3-fold serial dilution into a 384-well pro-plate.

• Incubation: Add the JAK2 enzyme solution and incubate for 15 minutes at room temperature to allow pre-equilibrium binding.

• Reaction Initiation: Add the substrate/ATP mix. Incubate for 60 minutes.

• Detection: Add the TR-FRET stop/detection buffer containing EDTA (to chelate Mg2+ and halt the reaction) and the Europium-labeled anti-phospho antibody.

• Readout: Read the plate on a microplate reader using a 340 nm excitation and dual emission (615 nm / 665 nm). Calculate the 665/615 ratio to determine percent inhibition.

Protocol 2: Cellular Target Engagement via Western Blotting

Causality & Rationale: Biochemical potency does not guarantee cellular efficacy due to membrane permeability barriers and high intracellular ATP concentrations (~1-5 mM). Using the HEL (Human Erythroleukemia) cell line—which naturally harbors the constitutively active JAK2 V617F mutation—provides a physiologically relevant model of MPNs[2][4].

Self-Validating Controls: Probing for both phosphorylated STAT3 (pSTAT3) and Total STAT3. The pSTAT3/Total STAT3 ratio normalizes for protein loading variations and compound-induced cytotoxicity.

Step-by-Step Methodology:

• Cell Culture & Treatment: Seed HEL cells at 1×106 cells/mL. Treat with the pyrazole derivative (0.1 µM to 10 µM) or DMSO for 2 hours.

• Lysis: Harvest cells, wash with ice-cold PBS, and lyse in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

• Protein Separation: Quantify protein via BCA assay. Load 20 µg of protein per lane on a 4-12% Bis-Tris SDS-PAGE gel.

• Transfer & Probing: Transfer proteins to a PVDF membrane. Block with 5% BSA. Probe overnight at 4°C with primary antibodies: Anti-pSTAT3 (Tyr705) and Anti-Total STAT3.

• Detection: Incubate with HRP-conjugated secondary antibodies. Develop using ECL substrate and quantify band densitometry to calculate the cellular IC50.

Fig 2: Self-validating experimental workflow for evaluating kinase inhibitor efficacy and engagement.

Quantitative Data Analysis

The structure-activity relationship (SAR) of 4-amino-(1H)-pyrazole derivatives demonstrates that the N1-substitution is a primary driver of kinome selectivity. Table 1 summarizes representative profiling data, illustrating how the 3-nitrophenyl moiety enhances JAK2 selectivity over JAK3 compared to an unsubstituted phenyl ring[1][3].

Table 1: Representative SAR and Kinase Selectivity Profiling

Compound Core	N1-Substituent	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)	Cellular pSTAT3 IC50 (nM)
1H-pyrazol-4-amine	Phenyl (Control)	14.2	12.5	18.4	125.0
1H-pyrazol-4-amine	3-Nitrophenyl	8.1	2.2	45.6	38.5
Ruxolitinib	Reference	3.3	2.8	4.2	45.0

Note: The 3-nitrophenyl substitution drives a >20-fold selectivity window for JAK2 over JAK3, primarily mediated by steric clashes avoided at Gly993 in JAK2 (which is replaced by Alanine in JAK3)[1][6].

Advanced Modalities: Targeted Protein Degradation (PROTACs)

Beyond traditional ATP-competitive inhibition, the 1-(3-nitrophenyl)-1H-pyrazol-4-amine scaffold is highly amenable to functionalization for Targeted Protein Degradation. By utilizing the 4-amino group or the phenyl ring as an attachment vector for a PEG linker, researchers can conjugate the inhibitor to a Cereblon (CRBN) binding ligand (e.g., lenalidomide or pomalidomide)[7].

This converts the standard inhibitor into a heterobifunctional molecular glue or PROTAC . Instead of merely blocking kinase activity, the compound recruits the E3 ubiquitin ligase complex to the target protein (such as JAK2 or translation termination factors like GSPT1), driving its polyubiquitination and subsequent proteasomal degradation[7]. This modality is particularly effective in overcoming resistance mutations (e.g., gatekeeper mutations) where traditional occupancy-driven pharmacology fails.

Sources

• 1. Integrated Ligand and Structure based approaches towards developing novel Janus Kinase 2 inhibitors for the treatment of myeloproliferative neoplasms | bioRxiv [biorxiv.org]
• 2. ashpublications.org [ashpublications.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | A Novel Selective JAK2 Inhibitor Identified Using Pharmacological Interactions [frontiersin.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. WO2022073469A1 - Compounds and methods of treating cancers - Google Patents [patents.google.com]

An In-depth Technical Guide to the Electronic Properties of 3-Nitrophenyl Pyrazole Derivatives

This guide provides a comprehensive technical overview of the electronic properties of 3-nitrophenyl pyrazole derivatives, designed for researchers, medicinal chemists, and materials scientists. We will delve into the profound influence of the 3-nitrophenyl substituent on the pyrazole core, exploring both experimental and computational methodologies to elucidate the structure-property relationships that govern their behavior and applications.

Introduction: The Significance of the 3-Nitrophenyl Pyrazole Scaffold

Pyrazoles, five-membered heterocyclic compounds with two adjacent nitrogen atoms, represent a "privileged structure" in medicinal chemistry and materials science.[1] Their synthetic accessibility and diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties, have made them a focal point of extensive research.[2][3] The introduction of a nitrophenyl group, particularly at the 3-position of the pyrazole ring, dramatically modulates the electronic landscape of the molecule. The strong electron-withdrawing nature of the nitro group significantly influences the frontier molecular orbitals (HOMO and LUMO), which in turn dictates the molecule's photophysical, electrochemical, and biological properties.[4][5] Understanding these electronic characteristics is paramount for the rational design of novel 3-nitrophenyl pyrazole derivatives with tailored functionalities for applications ranging from targeted therapeutics to advanced optical materials.[5][6]

The unique electronic properties of pyrazoles are attributed to the electrophilic substitution that typically occurs at position 4, while nucleophilic attacks are favored at positions 3 and 5.[5] This inherent reactivity allows for a wide range of structural diversification. The addition of a 3-nitrophenyl group tends to lower the energy of the LUMO, making the molecule more susceptible to reduction and influencing its charge transfer characteristics.[4] This guide will systematically explore how these fundamental electronic features are characterized and exploited.

Experimental Characterization of Electronic Properties

A multi-faceted experimental approach is essential to fully characterize the electronic behavior of 3-nitrophenyl pyrazole derivatives. The primary techniques employed are UV-Visible absorption spectroscopy, fluorescence spectroscopy, and cyclic voltammetry.

UV-Visible Absorption and Fluorescence Spectroscopy

UV-Vis and fluorescence spectroscopy provide critical insights into the electronic transitions and photophysical properties of these molecules.[7][8]

Causality Behind Experimental Choices:

• Solvent Selection: The choice of solvent is crucial as it can influence the position and intensity of absorption and emission bands. Solvents of varying polarity (e.g., methanol, acetonitrile, tetrahydrofuran) are often used to study solvatochromic effects, which can reveal information about the nature of the electronic transitions and the change in dipole moment between the ground and excited states.[6]

• Concentration: For absorption measurements, concentrations are chosen to adhere to the Beer-Lambert law, typically resulting in absorbance values between 0.1 and 1.0 to ensure linearity and accuracy.[8] For fluorescence, dilute solutions (e.g., 1-10 µM) are used to avoid inner filter effects and concentration quenching.[9]

Protocol 1: UV-Vis and Fluorescence Spectroscopy

1. Sample Preparation: a. Prepare a stock solution of the 3-nitrophenyl pyrazole derivative in a spectroscopic grade solvent (e.g., methanol or acetonitrile) at a concentration of 1 mM. b. From the stock solution, prepare a series of dilutions for UV-Vis analysis (e.g., 10 µM, 20 µM, 50 µM) and a separate dilute solution for fluorescence analysis (e.g., 5 µM).[9]

2. UV-Vis Spectroscopy: a. Use a dual-beam UV-Vis spectrophotometer.[10] b. Fill a 1 cm path length quartz cuvette with the pure solvent to be used as a blank. c. Record a baseline spectrum with the blank cuvette in both the sample and reference beams. d. Replace the blank cuvette in the sample beam with a cuvette containing the sample solution. e. Record the absorption spectrum over a relevant wavelength range (e.g., 200-600 nm). f. Identify the wavelength of maximum absorption (λmax) and the corresponding molar absorptivity (ε). For example, 5-(3-nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde in methanol shows absorption bands at approximately 277 nm, 245 nm, and 220 nm.[7]

3. Fluorescence Spectroscopy: a. Use a spectrofluorometer equipped with a xenon lamp source.[7] b. Fill a four-sided clear 1 cm path length quartz cuvette with the dilute sample solution. c. Set the excitation wavelength (λex) to the λmax determined from the UV-Vis spectrum or another appropriate absorption band. d. Scan the emission spectrum over a wavelength range longer than the excitation wavelength (e.g., λex + 10 nm to 800 nm). e. Identify the wavelength of maximum emission (λem). For instance, 5-(3-nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde shows an intense emission with a λem at 330 nm when excited at 275 nm in methanol.[7]

4. Data Analysis: a. Plot absorbance vs. wavelength for UV-Vis spectra and fluorescence intensity vs. wavelength for emission spectra. b. Calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εcl). c. Calculate the fluorescence quantum yield (ΦF) relative to a known standard (e.g., quinine sulfate) if required.[8]

Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful electrochemical technique used to probe the redox properties of molecules, providing information on oxidation and reduction potentials, which can be correlated with the HOMO and LUMO energy levels, respectively.[11][12]

Causality Behind Experimental Choices:

• Three-Electrode Setup: A three-electrode system (working, reference, and counter electrodes) is standard.[11] The reference electrode (e.g., Ag/AgCl) provides a stable potential against which the working electrode's potential is controlled, while the counter electrode serves to pass the current. This setup ensures accurate potential control and measurement.

• Supporting Electrolyte: A supporting electrolyte (e.g., tetrabutylammonium perchlorate, TBAP) is essential to minimize solution resistance and ensure that the analyte migrates to the electrode surface via diffusion rather than electrostatic attraction.[11]

• Solvent: Aprotic, polar organic solvents like acetonitrile or dimethylformamide (DMF) are commonly used as they can dissolve both the analyte and the supporting electrolyte and have a wide potential window.

• Scan Rate: Varying the scan rate can help determine the reversibility of the redox processes. For reversible processes, the peak current is proportional to the square root of the scan rate.[12]

Protocol 2: Cyclic Voltammetry

1. Solution Preparation: a. Prepare a solution of the 3-nitrophenyl pyrazole derivative (e.g., 1 mM) in a dry, aprotic solvent such as acetonitrile. b. Add a supporting electrolyte, such as 0.1 M tetrabutylammonium perchlorate (TBAP), to the solution. c. Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes to prevent interference from oxygen reduction.

2. Electrochemical Cell Setup: a. Assemble a three-electrode cell:

• Working Electrode: Glassy carbon electrode (GCE), polished to a mirror finish with alumina slurry.
• Reference Electrode: Ag/AgCl electrode.
• Counter Electrode: Platinum wire.[11] b. Immerse the electrodes in the deoxygenated sample solution.

3. CV Measurement: a. Connect the electrodes to a potentiostat.[13] b. Set the potential window to scan a relevant range where redox events are expected (e.g., from +1.5 V to -2.0 V vs. Ag/AgCl). c. Set an initial scan rate (e.g., 100 mV/s). d. Run the cyclic voltammogram for several cycles until a stable trace is obtained. e. Repeat the measurement at different scan rates (e.g., 50, 200, 500 mV/s) to investigate the nature of the redox processes.

4. Data Analysis: a. Plot the current (I) versus the applied potential (E). b. Determine the anodic (Epa) and cathodic (Epc) peak potentials. c. From the onset potentials of oxidation and reduction, the HOMO and LUMO energy levels can be estimated using empirical formulas, often referenced against a standard like ferrocene/ferrocenium (Fc/Fc+).[13]

Computational Modeling: A Theoretical Lens

Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) are indispensable computational tools for understanding the electronic structure and properties of 3-nitrophenyl pyrazole derivatives.[14][15] They provide a molecular-level interpretation of the experimental findings and can predict properties for yet-to-be-synthesized compounds.[3]

Causality Behind Method Choices:

• DFT for Ground State Properties: DFT, particularly with hybrid functionals like B3LYP, offers a good balance between accuracy and computational cost for optimizing molecular geometries and calculating ground-state electronic properties such as HOMO and LUMO energies.[3]

• Basis Sets: Basis sets like 6-31G(d,p) or larger (e.g., 6-311+G(d,p)) are commonly used. The inclusion of polarization (d,p) and diffuse (+) functions is important for accurately describing the electron distribution, especially in molecules with heteroatoms and π-systems.[15]

• TD-DFT for Excited States: TD-DFT is the method of choice for simulating UV-Vis absorption spectra. It calculates the vertical excitation energies and oscillator strengths, which correspond to the positions and intensities of the absorption bands.[16] Functionals like CAM-B3LYP are often preferred for charge-transfer excitations, which can be common in these donor-acceptor systems.[17]

Protocol 3: DFT and TD-DFT Calculations

1. Molecular Structure Building: a. Build the 3D structure of the desired 3-nitrophenyl pyrazole derivative using molecular modeling software (e.g., GaussView, Avogadro).

2. Geometry Optimization (DFT): a. Set up a geometry optimization calculation using a quantum chemistry software package (e.g., Gaussian, ORCA). b. Select a DFT functional (e.g., B3LYP) and a suitable basis set (e.g., 6-311+G(d,p)).[3] c. Perform the optimization to find the lowest energy conformation of the molecule. d. Verify that the optimization has converged to a true minimum by performing a frequency calculation and ensuring there are no imaginary frequencies.

3. Frontier Molecular Orbital (FMO) Analysis: a. From the optimized structure, calculate the energies of the Highest Occupied Molecular Orbital (EHOMO) and the Lowest Unoccupied Molecular Orbital (ELUMO). b. Visualize the HOMO and LUMO to understand the electron density distribution. In nitrophenyl pyrazoles, the HOMO is often localized on the pyrazole and phenyl rings, while the LUMO is typically centered on the nitrophenyl moiety, reflecting its electron-accepting nature.[4] c. Calculate the HOMO-LUMO energy gap (ΔE = ELUMO - EHOMO), a key indicator of chemical reactivity and kinetic stability.

4. UV-Vis Spectrum Simulation (TD-DFT): a. Using the optimized geometry, set up a TD-DFT calculation.[16][17] b. Choose a functional (e.g., CAM-B3LYP) and the same basis set used for optimization. c. Request the calculation of a sufficient number of excited states (e.g., 20-30) to cover the relevant spectral range. d. The output will provide the excitation energies (in eV or nm) and their corresponding oscillator strengths (f). e. Plot the oscillator strength against the wavelength to generate a theoretical UV-Vis spectrum, which can then be compared with the experimental data.

Data Presentation and Interpretation

Table 1: Representative Electronic Absorption and Emission Data

Compound	Solvent	λmax (nm)	ε (L mol-1 cm-1)	λem (nm)	Reference
5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde	Methanol	277, 245, 220	3.0 x 105, 2.7 x 105, 2.0 x 105	330 (λex=275 nm)	[7]

Table 2: Representative Computational Electronic Properties (DFT/B3LYP)

Compound/Substituent	EHOMO (eV)	ELUMO (eV)	Energy Gap (ΔE) (eV)	Dipole Moment (Debye)	Reference
Pyrazole (unsubstituted)	-6.68	-0.35	6.33	2.21	[13] (Illustrative)
Pyrazole with Electron-Donating Group (e.g., -NH2)	Higher (less negative)	Higher (less negative)	Smaller	Higher	[13][18] (Trend)
Pyrazole with Electron-Withdrawing Group (e.g., -NO2)	Lower (more negative)	Lower (more negative)	Smaller	Higher	[4][5] (Trend)

Note: Specific values are highly dependent on the exact structure and computational level. This table illustrates general trends.

Structure-Property Relationships and Applications

The electronic properties of 3-nitrophenyl pyrazole derivatives are intrinsically linked to their performance in various applications.

Diagram 1: Experimental Workflow for Electronic Characterization

Caption: Workflow for investigating 3-nitrophenyl pyrazole electronic properties.

Corrosion Inhibition

Pyrazole derivatives are effective corrosion inhibitors for metals like mild steel in acidic media.[14][18][19] Their inhibitory action stems from their ability to adsorb onto the metal surface, forming a protective barrier. The electronic properties play a direct role:

• HOMO Energy: A higher EHOMO indicates a greater ability to donate electrons. This facilitates the formation of a coordinate bond between the pyrazole's heteroatoms and the vacant d-orbitals of the metal, strengthening adsorption.[18]

• LUMO Energy: A lower ELUMO suggests the molecule can accept electrons from the metal surface, leading to back-bonding and enhanced adsorption.

• HOMO-LUMO Gap (ΔE): A smaller energy gap generally correlates with higher chemical reactivity and polarizability, which often leads to stronger adsorption and better inhibition efficiency.[18] The presence of the nitro group, by lowering ΔE, can enhance this effect.

Biological Activity

The electronic properties of 3-nitrophenyl pyrazoles are critical determinants of their biological activity. For instance, in drug design, the HOMO and LUMO energies can influence:

• Receptor Binding: The molecular electrostatic potential (MEP), which is determined by the electronic structure, dictates how the molecule interacts with the active site of a target protein. Electron-rich (negative potential) and electron-poor (positive potential) regions guide non-covalent interactions like hydrogen bonding and π-stacking.[20]

• Redox Processes: The redox potential, related to the HOMO/LUMO energies, is crucial for understanding how these molecules might behave in biological systems, including their metabolic stability and potential to engage in redox-sensitive signaling pathways.[12] A lower LUMO energy can correlate with a molecule's ability to accept an electron, which can be relevant to its mechanism of action or toxicity.[2]

Diagram 2: HOMO-LUMO and Application Correlation

Caption: Correlation of frontier orbitals with key applications.

Conclusion

The electronic properties of 3-nitrophenyl pyrazole derivatives are a direct consequence of the interplay between the electron-rich pyrazole core and the powerfully electron-withdrawing 3-nitrophenyl substituent. A synergistic combination of experimental techniques—UV-Vis spectroscopy, fluorescence spectroscopy, and cyclic voltammetry—and computational methods like DFT and TD-DFT provides a robust framework for their characterization. The insights gained into the frontier molecular orbitals, redox potentials, and electronic transitions are not merely academic; they are fundamental to understanding and predicting the efficacy of these compounds as corrosion inhibitors, bioactive agents, and advanced materials. This guide has outlined the key principles, validated protocols, and causal reasoning necessary for researchers to confidently explore and exploit the rich electronic landscape of this important class of heterocyclic compounds.

References

• Synthesis and comparative study between two pyrazoles in inhibition against the corrosion of steel in 1 M hydrochloric acid. (n.d.). Retrieved from [Link]

• Amino/Keto Derivatives of Pyrazole as Effective Corrosion Inhibitors for Mild Steel in an Acidic Medium: Surface Morphological, Electrochemical, and Computational Studies. (2025, March 31). ACS Omega. Retrieved from [Link]

• Synthesis and Characterization of New Bases Derived from Nitrophenylpyrazoles, Coordination to Palladium and Antifungal Activity and Catalytic Activity in Mizoroki–Heck Reactions. (2024, June 16). Molecules. Retrieved from [Link]

• Electrochemical Investigation of C-Steel Corrosion Inhibition, In Silico, and Sulfate-Reducing Bacteria Investigations Using Pyrazole Derivatives. (2023, August 9). Molecules. Retrieved from [Link]

• Inhibitory performance of some pyrazole derivatives against corrosion of mild steel in 1.0 M HCl. (2018, November 8). Journal of Materials and Environmental Science. Retrieved from [Link]

• TD-DFT calculations, electronic structure, natural bond orbital analysis, nonlinear optical properties electronic absorption spectra and antimicrobial activity application of new bis-spiropipridinon/pyrazole derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Cyclic Voltammetry Experiment. (n.d.). Retrieved from [Link]

• General method of UV-Vis and fluorescence titration. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• 5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde. (2010, January 22). Molbank. Retrieved from [Link]

• Molecular properties and In silico bioactivity evaluation of (4-fluorophenyl)[5-(4-nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]methanone derivatives. (n.d.). Physical Chemistry Chemical Physics. Retrieved from [Link]

• Lecture 06: UV-Visible and Fluorescence Spectroscopy. (2025, February 13). YouTube. Retrieved from [Link]

• Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. (2023, September 13). Molecules. Retrieved from [Link]

• UV/Vis Spectroscopy Guide | Principles, Equipment & More. (n.d.). Mettler Toledo. Retrieved from [Link]

• Ultraviolet-Visible Absorption and Fluorescence Spectroscopy. (n.d.). Retrieved from [Link]

• A Short Review on Pyrazole Derivatives and their Applications. (n.d.). ResearchGate. Retrieved from [Link]

• Calculated UV-Vis spectra of different molecules at TD-DFT. (n.d.). ResearchGate. Retrieved from [Link]

• Correlation of biological activity with LUMO energy. (n.d.). ResearchGate. Retrieved from [Link]

• Adsorption and inhibition mechanism of pyrazole derivatives on carbon steel: combined electrochemical, surface, and DFT/MD study. (2026, March 19). RSC Advances. Retrieved from [Link]

• TDDFT UV/Vis Spectra Calculations in TURBOMOLE: LR-TDDFT and RT-TDDFT TUTORIAL. (2026, January 20). YouTube. Retrieved from [Link]

• Computational and experimental investigation on biological and photophysical properties of high yielded novel aryl-substituted pyrazolone analogue. (2023, March 15). Heliyon. Retrieved from [Link]

• UVVis spectroscopy (UV/Vis) - ORCA 6.0 TUTORIALS. (n.d.). FACCTs. Retrieved from [Link]

• EXPERIMENT 5. CYCLIC VOLTAMMETRY. (n.d.). MSU chemistry. Retrieved from [Link]

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021, May 9). Frontiers in Chemistry. Retrieved from [Link]

• Theoretical UV-Vis and Excitation Spectrum using DFT and TDDFT with PySCF. (n.d.). GitHub. Retrieved from [Link]

• A Practical Beginner's Guide to Cyclic Voltammetry. (2017, November 3). Journal of Chemical Education. Retrieved from [Link]

• Combining UV-Vis and Fluorescence Spectroscopy for Optimal Results. (2023, March 16). Biocompare. Retrieved from [Link]

• DFT Study and Biological Activity of Some Methylxanthines. (n.d.). Retrieved from [Link]

• Spectroscopic elucidation, quantum chemical computations (FMO, HOMO–LUMO, MEP, NLO), and biological activity on some novel heterocyclic compounds using 3-substituted-6,8-dimethylchromones. (2024, August 28). Synthetic Communications. Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis Protocols for 1-(3-Nitrophenyl)-1H-pyrazol-4-amine: A Convergent, Protecting-Group-Directed Strategy

Introduction & Mechanistic Rationale

1-Aryl-1H-pyrazol-4-amines are privileged scaffolds in modern drug discovery, frequently utilized as bioisosteres for anilines and as critical hinge-binding motifs in kinase inhibitors. The synthesis of[1-(3-nitrophenyl)-1H-pyrazol-4-amine (CAS: 62537-81-9)][1] presents a unique chemoselectivity challenge.

Traditional linear syntheses often rely on the direct nitration of 1-phenylpyrazole, which yields dinitro intermediates such as 4-nitro-1-(3-nitrophenyl)-1H-pyrazole. Selectively reducing the highly electron-deficient 4-nitro group on the pyrazole ring without affecting the 3-nitro group on the phenyl ring is notoriously difficult. It frequently leads to over-reduction (forming the diamine) or complex, inseparable mixtures.

To bypass this bottleneck, we employ a convergent, protecting-group-directed Ullmann coupling strategy. By starting with commercially available 4-amino-1H-pyrazole, we can temporarily mask the primary amine as a tert-butyloxycarbonyl (Boc) carbamate. This directs the subsequent carbon-nitrogen (C-N) bond formation exclusively to the pyrazole N1 position. Furthermore, because a meta-nitro group does not sufficiently activate an aryl halide for catalyst-free Nucleophilic Aromatic Substitution (SNAr) [4], a [copper-catalyzed Ullmann coupling][2] with 1-iodo-3-nitrobenzene is required to forge the N-aryl bond efficiently.

Retrosynthetic Analysis & Route Selection

Choosing the right synthetic path is critical for scalability and yield. Table 1 summarizes the causality behind our route selection.

Table 1: Comparison of Synthetic Strategies

Strategy	Key Intermediate	Pros	Cons	Conclusion
Direct Nitration / Reduction	4-Nitro-1-(3-nitrophenyl)-1H-pyrazole	Cheap starting materials.	Impossible to selectively reduce the C4-nitro over the phenyl-nitro group.	Rejected
Direct SNAr	4-Amino-1H-pyrazole + 1-Fluoro-3-nitrobenzene	No transition metals needed.	meta-Nitro does not stabilize the Meisenheimer complex; reaction fails or requires >150 °C.	Rejected
Boc-Protected Ullmann Coupling	tert-Butyl (1H-pyrazol-4-yl)carbamate	High regioselectivity; avoids dinitro reduction entirely.	Requires Cu catalyst and protecting group manipulation.	Recommended

Step-by-Step Experimental Protocols

General Note on Self-Validation: Each step below includes a "Validation & QC Checkpoint." To maintain scientific integrity and prevent downstream failures, do not proceed to the next step unless the intermediate passes these specific analytical criteria.

Step 1: Synthesis of tert-Butyl (1H-pyrazol-4-yl)carbamate

Objective: Protect the primary amine to prevent competitive N-arylation or oxidation during the Ullmann coupling.

Reagents & Materials:

• 4-Amino-1H-pyrazole (1.0 eq, 10.0 mmol, 831 mg)

• Di-tert-butyl dicarbonate (Boc2O) (1.05 eq, 10.5 mmol, 2.29 g)

• Triethylamine (Et3N) (1.2 eq, 12.0 mmol, 1.67 mL)

• Dichloromethane (DCM) (30 mL)

Procedure:

• Suspend 4-amino-1H-pyrazole in DCM (30 mL) in a 100 mL round-bottom flask equipped with a magnetic stirrer.

• Cool the suspension to 0 °C using an ice-water bath.

• Add Et3N dropwise over 5 minutes.

• Dissolve Boc2O in 5 mL of DCM and add it dropwise to the reaction mixture over 15 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature (RT) for 4 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO3 (20 mL). Extract the aqueous layer with DCM (2 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Triturate the crude solid with cold hexane to afford the product as an off-white solid.

Validation & QC Checkpoint:

• TLC : Rf = 0.4 (EtOAc/Hexane 1:1). Ninhydrin stain should be negative (primary amine consumed).

• 1H NMR (400 MHz, DMSO-d6) : Look for the distinct Boc peak at δ 1.45 (s, 9H) and the pyrazole protons at δ 7.60 (s, 2H). The carbamate N-H should appear around δ 9.10 (br s, 1H).

Step 2: Copper-Catalyzed Ullmann C-N Coupling

Objective: Forge the C-N bond between the pyrazole N1 and the aryl iodide. Mechanistic Insight: The use of N,N'-dimethylethylenediamine (DMEDA) as a bidentate ligand stabilizes the Cu(I) intermediate, preventing its disproportionation to Cu(0) and Cu(II), and accelerates the oxidative addition of the aryl iodide [2]. The pyrazole N-H (pKa ~14) is significantly more acidic than the carbamate N-H (pKa ~21), ensuring exclusive chemoselectivity at the N1 position [3].

Reagents & Materials:

• tert-Butyl (1H-pyrazol-4-yl)carbamate (1.0 eq, 8.0 mmol, 1.46 g)

• 1-Iodo-3-nitrobenzene (1.2 eq, 9.6 mmol, 2.39 g)

• Copper(I) Iodide (CuI) (0.1 eq, 0.8 mmol, 152 mg)

• N,N'-Dimethylethylenediamine (DMEDA) (0.2 eq, 1.6 mmol, 170 µL)

• Potassium Phosphate tribasic (K3PO4) (2.0 eq, 16.0 mmol, 3.40 g)

• Anhydrous Toluene (25 mL)

Procedure:

• In an oven-dried Schlenk flask, combine the pyrazole intermediate, 1-iodo-3-nitrobenzene, CuI, and K3PO4.

• Evacuate and backfill the flask with dry Nitrogen (repeat 3 times) to ensure an oxygen-free environment (O2 promotes alkyne/aryl homocoupling and degrades the catalyst).

• Add anhydrous Toluene (25 mL) followed by DMEDA via syringe.

• Seal the flask and heat the mixture to 110 °C in a pre-heated oil bath for 16 hours.

• Workup: Cool to RT, dilute with EtOAc (50 mL), and filter through a pad of Celite to remove copper salts. Wash the Celite pad with additional EtOAc (20 mL).

• Concentrate the filtrate and purify via flash column chromatography (Silica gel, 10% to 30% EtOAc in Hexanes).

Validation & QC Checkpoint:

• LC-MS : Expected m/z [M+H]+ = 305.1.

• 1H NMR (400 MHz, CDCl3) : The symmetry of the pyrazole ring is broken. You should observe two distinct pyrazole protons (e.g., δ 8.35 and δ 7.95) and the characteristic splitting of the 3-nitrophenyl ring (a distinct triplet for the meta-proton at ~δ 7.65).

Step 3: Acidic Deprotection to Yield Target Compound

Objective: Remove the Boc protecting group to reveal the final 4-amino moiety.

Reagents & Materials:

• tert-Butyl (1-(3-nitrophenyl)-1H-pyrazol-4-yl)carbamate (1.0 eq, 5.0 mmol, 1.52 g)

• Trifluoroacetic Acid (TFA) (10.0 eq, 50.0 mmol, 3.8 mL)

• Dichloromethane (DCM) (15 mL)

Procedure:

• Dissolve the protected intermediate in DCM (15 mL) and cool to 0 °C.

• Add TFA dropwise.

• Stir at RT for 2 hours. The reaction progress can be monitored by the disappearance of the starting material on TLC.

• Workup: Concentrate the mixture under reduced pressure to remove excess TFA.

• Dissolve the residue in EtOAc (30 mL) and carefully wash with saturated aqueous Na2CO3 until the aqueous layer is basic (pH > 8). This step is critical to convert the trifluoroacetate salt back to the free base.

• Dry the organic layer over Na2SO4, filter, and concentrate to yield 1-(3-Nitrophenyl)-1H-pyrazol-4-amine as a solid.

Validation & QC Checkpoint:

• LC-MS : Expected m/z[M+H]+ = 205.1.

• 1H NMR (400 MHz, DMSO-d6) : Disappearance of the Boc singlet at δ 1.45. Appearance of a broad singlet integrating to 2H at ~δ 4.20, confirming the free primary amine.

Data Presentation: Optimization of the Ullmann Coupling

To establish the robustness of Step 2, a brief optimization matrix is provided. DMEDA and K3PO4 in Toluene consistently provide the highest conversion rates while minimizing protodehalogenation of the aryl iodide.

Table 2: Catalyst and Ligand Screening for Step 2

Entry	Copper Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	CuI (10%)	None	K3PO4	Toluene	110	< 5%
2	CuI (10%)	1,10-Phenanthroline (20%)	Cs2CO3	DMF	110	45%
3	CuBr (10%)	DMEDA (20%)	K3PO4	Toluene	110	72%
4	CuI (10%)	DMEDA (20%)	K3PO4	Toluene	110	84%

Note: Yields determined by HPLC using an internal standard. Entry 4 represents the optimized conditions utilized in the protocol.

Reaction Pathway Visualization

The following diagram maps the logical progression of the synthesis, highlighting the critical intermediates and conditions.

Figure 1: Three-step convergent synthesis workflow for 1-(3-Nitrophenyl)-1H-pyrazol-4-amine.

References

• Toward the Development of a Manufacturing Process for the Insecticide Tyclopyrazoflor. Part I. Evaluation of Strategies using Ullmann Coupling of Pyrazole Derivatives . Organic Process Research & Development - ACS Publications. Available at: [Link]

• Ligands for Copper-Catalyzed C−N Bond Forming Reactions with 1 Mol% CuBr as Catalyst . The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• On the frontier between nucleophilic aromatic substitution and catalysis . SciSpace / Chemistry - A European Journal. Available at: [Link]

Amidation reaction conditions for 1-(3-Nitrophenyl)-1H-pyrazol-4-amine

Target Audience: Researchers, synthetic chemists, and drug development professionals. Scope: Mechanistic insights, chemoselectivity control, and self-validating experimental protocols for the amidation of 1-aryl-4-aminopyrazoles.

Chemical Context & Reactivity Profile

The compound 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (IUPAC: 4-amino-1-(3-nitrophenyl)-1H-pyrazole)[1] is a highly valuable building block in medicinal chemistry, frequently utilized to construct kinase inhibitors and other bioactive heterocycles.

When designing amidation conditions for this scaffold, chemists must account for two competing electronic effects:

• Nucleophilicity of the 4-Amino Group: The pyrazole ring is inherently electron-rich. Even with the electron-withdrawing 1-(3-nitrophenyl) substituent pulling electron density away via inductive and resonance effects, the primary amine at the 4-position remains a potent nucleophile.

• Chemoselectivity & Bis-Acylation Risks: Because the 4-amino group is highly reactive, it is highly susceptible to bis-acylation (over-reaction to form an imide). Literature reports on 4-aminopyrazoles demonstrate that bis-acylated impurities can become the major product if stoichiometry and temperature are not strictly controlled, even when using less than 1.0 equivalent of an acylating agent[2].

Furthermore, the amidation conditions must be orthogonal to the 3-nitro group. Standard peptide coupling reagents (HATU, EDC) and acyl chlorides are perfectly suited for this, as they do not induce nitro reduction[3].

Mechanistic Pathways & Reagent Selection

To achieve high-yielding mono-amidation, the choice of coupling reagent is critical.

HATU-Mediated Coupling: For coupling with complex or sterically hindered carboxylic acids, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the premier choice[4]. The reaction relies on a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA). DIPEA deprotonates the carboxylic acid without competing as a nucleophile[5]. The resulting carboxylate attacks HATU to form an unstable isouronium salt, which is rapidly displaced by the HOAt anion to form a highly reactive OAt-active ester [6]. The 4-aminopyrazole then attacks this ester to form the target amide.

Fig 1. HATU-mediated activation and amidation pathway for 4-aminopyrazoles.

Acyl Chloride Coupling: For simple acylations (e.g., acetylation, benzoylation), pre-formed acyl chlorides are highly efficient. However, because the reaction is highly exothermic and fast, it must be performed at 0 °C with strict stoichiometric control to prevent the aforementioned bis-acylation[2].

Fig 2. Chemoselectivity and reaction pathways based on amidation conditions.

Standardized Experimental Protocols

The following protocols are designed as self-validating systems . Each phase of the workflow includes a chemical or analytical checkpoint to ensure the reaction is proceeding correctly and that byproducts are systematically eliminated.

Protocol A: HATU-Mediated Amide Bond Formation

Best for: Complex, chiral, or sterically hindered carboxylic acids.

Reagents:

• Carboxylic Acid (1.0 equiv)

• 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (1.05 equiv)

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)

• Anhydrous DMF (0.2 M)

Step-by-Step Methodology:

• Pre-Activation: Dissolve the carboxylic acid (1.0 equiv) in anhydrous DMF. Cool the solution to 0 °C under a nitrogen atmosphere. Add DIPEA (3.0 equiv) dropwise, followed by HATU (1.2 equiv) portion-wise[3].

  • Causality & Validation: Stir at 0 °C for 15–30 minutes. A color shift (typically to pale yellow) validates the successful formation of the OAt-active ester. Pre-activation prevents the amine from reacting directly with the uronium salt of HATU, which would form an unwanted guanidinium byproduct.

• Amine Addition: Add 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (1.05 equiv) as a solution in a minimal amount of DMF[4].

  • Causality: Keeping the amine slightly in excess of the acid, but below the HATU equivalents, drives the reaction to completion while minimizing bis-acylation.

• Propagation: Allow the reaction to warm naturally to room temperature. Stir for 2–18 hours.

  • Validation: Monitor via LC-MS. The reaction is complete when the amine mass peak ( [M+H]+=205.2 ) is consumed and the target amide mass appears.

• Aqueous Workup (Self-Purification): Dilute the mixture with Ethyl Acetate (10 volumes). Wash the organic layer sequentially with:

  • 10% Aqueous Citric Acid (removes excess DIPEA and unreacted amine).

  • Saturated Aqueous NaHCO3​ (critical step: deprotonates and removes the HOAt byproduct and any unreacted carboxylic acid)[5].

  • Brine (removes residual DMF).

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash chromatography if trace impurities remain.

Protocol B: Acyl Chloride Acylation

Best for: Simple aliphatic or aromatic acylations.

Reagents:

• 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (1.0 equiv)

• Acyl Chloride (1.05 equiv)

• Triethylamine (TEA) (2.0 equiv)

• Anhydrous DCM (0.2 M)

Step-by-Step Methodology:

• Preparation: Dissolve the pyrazole amine (1.0 equiv) and TEA (2.0 equiv) in anhydrous DCM. Cool strictly to 0 °C using an ice bath.

• Controlled Addition: Add the acyl chloride (1.05 equiv) dropwise over 15 minutes.

  • Causality: The 0 °C temperature and dropwise addition are mandatory. Acyl chlorides are highly reactive; dumping the reagent or running at room temperature will inevitably lead to the bis-acylated imide impurity[2].

• Propagation: Stir at 0 °C for 1 hour, then allow to warm to room temperature for an additional 1–2 hours.

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with DCM. Wash the combined organic layers with brine, dry over MgSO4​ , and concentrate.

Quantitative Data & Optimization Matrix

The table below summarizes the expected outcomes and impurity profiles based on the selected amidation strategy.

Method	Reagents & Equivalents	Solvent	Temp	Time	Expected Yield	Impurity Profile & Notes
HATU Coupling	Acid (1.0), Amine (1.05), HATU (1.2), DIPEA (3.0)	DMF	0 °C → RT	2–18 h	75–90%	Low bis-acylation. Excellent for complex acids. HOAt byproduct removed via basic wash.
Acyl Chloride	Amine (1.0), Acyl Cl (1.05), TEA (2.0)	DCM	0 °C → RT	1–4 h	80–95%	Moderate bis-acylation risk. Requires strict temperature control (0 °C) during addition.
EDC / HOBt	Acid (1.0), Amine (1.1), EDC (1.5), HOBt (1.5), DIPEA (3.0)	DCM/DMF	0 °C → RT	12–24 h	60–80%	Low impurities. Slower reaction kinetics compared to HATU, but highly cost-effective for scale-up.

Sources

• 1. 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (62537-81-9) for sale [vulcanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]

Application Note: Strategic Integration of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine in Targeted Kinase Inhibitor Design

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Self-Validating Protocols

Executive Summary

The development of highly selective, potent kinase inhibitors relies heavily on the precise geometric alignment of pharmacophores within the ATP-binding pocket. 1-(3-Nitrophenyl)-1H-pyrazol-4-amine has emerged as a privileged structural motif in modern medicinal chemistry. By functioning as an optimal Type I hinge-binder, this scaffold provides a rigid bidentate hydrogen-bonding network while utilizing the 3-nitrophenyl group as a highly tunable vector for solvent-channel interactions and covalent warhead installation. This application note details the mechanistic rationale, structural biology, and self-validating synthetic protocols required to leverage this compound in advanced kinase inhibitor design.

Mechanistic Rationale: Causality in Scaffold Selection

The Pyrazol-4-amine Hinge Binder

Kinase inhibitors must outcompete intracellular ATP (often present in millimolar concentrations) for the active site. The pyrazol-4-amine core is uniquely suited for this task[1].

• Causality of Binding: Unlike simple anilines, the pyrazole ring provides a coplanar, bidentate hydrogen-bonding system. The pyrazole nitrogen acts as a strong hydrogen bond acceptor, while the adjacent NH acts as a donor. This perfectly mimics the N1 and N6 interactions of the adenine ring of ATP with the kinase hinge backbone (e.g., residues Glu90 and Cys92 in PLK4, or corresponding residues in JAK and FGFR)[2].

The 1-(3-Nitrophenyl) Vector

The attachment of a 3-nitrophenyl group at the N1 position of the pyrazole is a highly calculated design choice:

• Conformational Control: An ortho-substituted phenyl ring induces severe steric clashes with the pyrazole core, forcing a perpendicular conformation that disrupts binding thermodynamics. Conversely, a para-substitution points too directly into the bulk solvent, missing critical lipophilic interactions. The meta-substitution (3-nitrophenyl) maintains a favorable dihedral angle while optimally projecting into the solvent channel[3].

• Synthetic Versatility: The nitro group serves as an ideal bioisosteric placeholder during initial Structure-Activity Relationship (SAR) screening. Crucially, it acts as a latent amine. Upon reduction, it provides a nucleophilic handle to install covalent warheads (e.g., acrylamides) designed to trap non-conserved cysteine residues near the solvent front, a strategy successfully employed in overcoming FGFR3 resistance mutations[3].

Structural Mapping & Logical Relationships

The following diagram illustrates the pharmacophore mapping and logical progression of utilizing the 1-(3-Nitrophenyl)-1H-pyrazol-4-amine scaffold.

Fig 1: Pharmacophore mapping of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine in the ATP-binding site.

Quantitative Structure-Activity Relationship (SAR) Profiling

The integration of the pyrazol-4-amine core drastically improves kinase selectivity and potency compared to traditional phenyl or pyridine cores. The table below summarizes the quantitative impact of this scaffold across various kinase targets[3][4][5].

Scaffold Core	Hinge-Binding Motif	N1/R-Group Vector	Target Kinase	IC₅₀ (nM)	Structural Rationale
Phenyl-pyrimidine	Aniline	3-Nitro	FGFR3	> 1000	Weak, monodentate hinge interaction.
Pyrazole-pyrimidine	Pyrazol-4-amine	1-Methyl	JAK1 / TYK2	22.2 / 65.4	Strong bidentate H-bond; lacks solvent channel extension.
Pyrazole-pyrimidine	Pyrazol-4-amine	1-(3-Nitrophenyl)	PLK4 / FGFR3	6.8	Extended solvent channel interaction via meta-nitro group.
Pyrazole-pyrimidine	Pyrazol-4-amine	1-(3-Acrylamidophenyl)	FGFR3 (Covalent)	< 5.0	Irreversible covalent trapping of solvent-front Cysteine.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following workflows are designed as self-validating systems , meaning each critical step contains an inherent analytical checkpoint before progression.

Fig 2: Standard synthetic and validation workflow for 3-nitrophenyl-pyrazole derived kinase inhibitors.

Protocol A: Scaffold Integration via Buchwald-Hartwig Amination

• Objective: Couple 1-(3-Nitrophenyl)-1H-pyrazol-4-amine to a halogenated heterocyclic core (e.g., 2-chloropyrimidine).

• Causality: Using Pd2​(dba)3​ and Xantphos ensures the selective coupling of the primary amine over the pyrazole ring nitrogens, which are sterically hindered and less nucleophilic.

• Procedure:

  • Charge a dry Schlenk flask with the heteroaryl chloride (1.0 eq), 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (1.1 eq), Cs2​CO3​ (2.0 eq), Pd2​(dba)3​ (0.05 eq), and Xantphos (0.1 eq).

  • Evacuate and backfill with N2​ three times.

  • Add anhydrous 1,4-dioxane (0.2 M) and heat to 100°C for 12 hours.

• Self-Validation Checkpoint: Analyze via LC-MS. The disappearance of the starting material mass and the appearance of the product mass [M+H]+ confirms successful C-N bond formation. If unreacted amine remains, check for catalyst poisoning (e.g., oxygen ingress).

Protocol B: Nitro Reduction & Covalent Warhead Installation

• Objective: Convert the 3-nitrophenyl vector into an acrylamide warhead.

• Causality: Acryloyl chloride is highly reactive. To prevent over-acylation (di-acrylamide formation), the reaction must be performed at -78°C using exactly 1.05 equivalents of the electrophile, with DIPEA acting as a non-nucleophilic base to scavenge HCl.

• Procedure:

  • Reduction: Dissolve the nitro-intermediate in EtOH/H₂O. Add Fe powder (5.0 eq) and NH4​Cl (5.0 eq). Reflux for 2 hours. Filter through Celite.

  • Validation 1: LC-MS must show an exact mass shift of -30 Da (loss of O2​ , addition of H2​ ). A shift of -16 Da indicates an incomplete reduction (hydroxylamine intermediate), requiring further reaction time.

  • Acylation: Dissolve the resulting aniline in anhydrous DCM (0.1 M). Add DIPEA (2.0 eq) and cool to -78°C.

  • Dropwise, add acryloyl chloride (1.05 eq). Stir for 30 minutes, then quench with saturated NaHCO3​ .

  • Validation 2: LC-MS must show a mass shift of +54 Da . A shift of +108 Da indicates over-reaction (di-acylation), meaning the temperature was too high or excess reagent was added.

Protocol C: Self-Validating Biochemical Kinase Profiling (ADP-Glo)

• Objective: Determine the IC50​ of the synthesized inhibitor.

• Causality: ATP concentration must be set precisely at the Km​ for the specific kinase. If ATP is too high, competitive hinge-binders will appear artificially weak; if too low, the signal-to-noise ratio degrades, leading to false positives.

• Procedure:

  • Prepare a 10-point, 3-fold serial dilution of the inhibitor in DMSO (final assay DMSO concentration = 1%).

  • Incubate the kinase, substrate, and inhibitor for 15 minutes at room temperature.

  • Initiate the reaction by adding ATP (at apparent Km​ ) and incubate for 60 minutes.

  • Add ADP-Glo reagent to terminate the kinase reaction and deplete unconsumed ATP (40 minutes).

  • Add Kinase Detection Reagent to convert ADP to ATP and generate luminescence (30 minutes). Read on a microplate reader.

• Self-Validation Checkpoint:

  • Positive Control: Include a known pan-kinase inhibitor (e.g., Staurosporine).

  • Statistical Integrity: Calculate the Z'-factor for the plate using the formula: Z′=1−∣μp​−μn​∣3(σp​+σn​)​ . A Z′>0.5 is strictly required to validate the assay's statistical reliability. If Z′<0.5 , the data must be discarded and pipetting accuracy or reagent stability must be investigated.

References

• Identification of a Novel 2,8-Diazaspiro[4.5]decan-1-one Derivative as a Potent and Selective Dual TYK2/JAK1 Inhibitor for the Treatment of Inflammatory Bowel Disease Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Structure-Based Design of 4-(1-Methyl-1H-indol-3-yl)pyrimidin-2-amine Derivatives as the First Covalent FGFR3 Selective Inhibitors Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Discovery of Potent, Selective and Efficacious Aminopyrazole Inhibitors of PLK4 Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Eyes on Topical Ocular Disposition: The Considered Design of a Lead Janus Kinase (JAK) Inhibitor That Utilizes a Unique Azetidin-3-Amino Bridging Scaffold... Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

Sources

• 1. N-(1H-pyrazol-4-yl)pyrimidin-4-amine | 1933619-52-3 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Catalytic Reduction of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine: Chemoselective Synthesis of a Privileged Diamine Scaffold

Scientific Context & Chemoselectivity Challenges

The synthesis of 1-(3-Aminophenyl)-1H-pyrazol-4-amine from its nitro precursor, 1-(3-Nitrophenyl)-1H-pyrazol-4-amine, is a critical transformation in the development of advanced pharmaceutical intermediates. The resulting diamine features two distinct aniline-like nitrogen centers with differing nucleophilicities, making it an invaluable building block for kinase inhibitors and agrochemicals.

However, this reduction presents a strict chemoselectivity challenge . The substrate already contains a primary amine on the electron-rich pyrazole core. During the catalytic reduction of the nitroarene, highly electrophilic nitroso intermediates are generated. If the reduction rate is too slow, these intermediates can undergo bimolecular condensation with the existing pyrazole-amine, yielding undesired azo or azoxy oligomers. Furthermore, harsh hydrogenation conditions (e.g., Raney Nickel at elevated temperatures) risk the hydrogenolysis of the sensitive pyrazole N-N bond 1.

To navigate this, the chosen catalytic system must rapidly drive the intermediate cascade to completion while operating under mild conditions.

Mechanistic Insights: The Haber Pathway

The reduction of the nitro group follows the classic Haber mechanism, involving the stepwise transfer of hydrogen to the nitrogen center. Understanding this causality is essential for optimizing the reaction conditions.

Caption: Haber mechanism for the catalytic reduction of the nitroarene.

By utilizing Catalytic Transfer Hydrogenation (CTH) with hydrazine hydrate ( N2​H4​⋅H2​O ) over a Palladium on Carbon (Pd/C) catalyst, we generate a massive localized concentration of active hydrogen species directly on the metal surface. Hydrazine decomposes into N2​ gas and 4[H] . This localized hydrogen saturation rapidly pushes the rate-limiting phenylhydroxylamine reduction, effectively outcompeting any bimolecular side reactions 2.

Catalyst Selection & Quantitative Data

While direct H2​ gas is viable, CTH offers superior operational safety and chemoselectivity at the bench scale. Sulfided Platinum ( Pt/C ) is an excellent alternative if the molecule contained sensitive halogens, but for this specific substrate, standard 10% Pd/C with hydrazine yields the highest purity profile 3.

Table 1: Catalyst Performance & Chemoselectivity for 1-(3-Nitrophenyl)-1H-pyrazol-4-amine Reduction

Catalyst System	Hydrogen Source	Solvent	Temp (°C)	Time (h)	Conversion (%)	Chemoselectivity (%)
10% Pd/C	Hydrazine Hydrate (CTH)	MeOH	65 (Reflux)	1.0	>99	>98
5% Pd/C	H2​ Gas (1 atm)	EtOH	25	4.0	>99	95 (Trace dimers)
5% Pt/C (Sulfided)	H2​ Gas (3 bar)	THF	40	8.0	98	>99
Raney Nickel	H2​ Gas (5 bar)	MeOH	50	6.0	100	85 (Ring cleavage)

Experimental Workflow

Caption: Experimental workflow for the catalytic transfer hydrogenation protocol.

Detailed Protocol: Catalytic Transfer Hydrogenation (CTH)

This protocol is designed as a self-validating system , ensuring that the researcher can visually and analytically confirm the success of each step based on the physical chemistry of the reaction.

Materials Required:

• Substrate: 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (1.0 mmol)

• Catalyst: 10% Palladium on Carbon (Pd/C), 5-10 mol%

• Hydrogen Donor: Hydrazine hydrate ( N2​H4​⋅H2​O , 64%), 5.0 mmol (5 equivalents)

• Solvent: Methanol (Anhydrous), 10 mL

• Filtration: Celite pad, inert gas (Argon/Nitrogen)

Step-by-Step Methodology:

• Substrate Dissolution & Inerting:

  • To an oven-dried, round-bottom flask equipped with a magnetic stir bar, add 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (1.0 mmol) and Methanol (10 mL).

  • Causality: Methanol is chosen because it readily solubilizes the hydrazine hydrate and stabilizes the polar intermediates, preventing precipitation before complete reduction.

• Catalyst Addition:

  • Purge the flask with Argon for 5 minutes. Carefully add 10% Pd/C (5-10 mol%).

  • Safety Note: Pd/C is highly pyrophoric when dry and in the presence of solvent vapors. Always add under a blanket of inert gas.

• Hydrazine Addition (The Trigger):

  • Attach a reflux condenser. Using a syringe, add hydrazine hydrate (5.0 mmol) dropwise over 10 minutes at room temperature.

  • Causality: The decomposition of hydrazine into N2​ and H2​ on the Pd surface is highly exothermic. Dropwise addition prevents thermal runaway.

  • Self-Validation Check 1: Immediate, vigorous bubbling ( N2​ gas evolution) will be observed upon addition. This visually confirms that the catalyst is active and hydrogen species are being generated.

• Reaction & Monitoring:

  • Gradually heat the mixture to 65 °C (reflux) and stir for 1 hour.

  • Self-Validation Check 2 (Visual): The reaction mixture will transition from a deep yellow/orange (characteristic of the conjugated nitroarene) to a pale yellow or colorless suspension.

  • Self-Validation Check 3 (Analytical): Perform TLC (Eluent: EtOAc/Hexane 1:1). The starting material (higher Rf​ , UV active) should completely disappear, replaced by a highly polar baseline spot (the diamine) that stains strongly with Ninhydrin.

• Filtration & Isolation:

  • Cool the reaction to room temperature. Filter the mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad with an additional 10 mL of Methanol.

  • Causality: The catalyst must be completely removed before concentration. If left in the mixture, Pd/C can catalyze the rapid air-oxidation of the highly electron-rich diamine product back to colored oligomers.

• Concentration:

  • Concentrate the filtrate in vacuo using a rotary evaporator. The crude 1-(3-Aminophenyl)-1H-pyrazol-4-amine can be used directly in subsequent coupling steps or purified via flash column chromatography (DCM/MeOH gradient) if ultra-high purity is required.

References

• Accelerated Process Development of Pharmaceuticals: Selective Catalytic Hydrogenations of Nitro Compounds Containing Other Functionalities. Organic Process Research & Development. 1

• Application Notes and Protocols: Catalytic Transfer Hydrogenation of Nitro Compounds with Hydrazine Hydrate. BenchChem.2

• Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activated Heteroaryl Halides. The Journal of Organic Chemistry. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Selective catalytic hydrogenation of nitro groups in the presence of activated heteroaryl halides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Two-Step Suzuki-Miyaura Cross-Coupling of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine via Sandmeyer Borylation

Executive Summary & Mechanistic Rationale

1-(3-Nitrophenyl)-1H-pyrazol-4-amine is a highly privileged scaffold in medicinal chemistry, frequently utilized in the development of kinase inhibitors and advanced agrochemicals. The electron-rich C4 position of the pyrazole ring is an ideal vector for exploring chemical space; however, the presence of a primary amine directly prevents the immediate use of the Suzuki-Miyaura cross-coupling (SMCC) reaction, which strictly requires an aryl halide, pseudohalide, or organoboron coupling partner[1].

To circumvent this limitation, we employ a highly efficient, two-step synthetic sequence. Rather than utilizing harsh halogenation conditions that can lead to unstable pyrazolyl halides, we utilize a metal-free Sandmeyer borylation to directly convert the C4-amine into a stable pinacol boronate (Bpin) ester[2]. This intermediate is subsequently engaged in a palladium-catalyzed SMCC.

The Causality of Experimental Choices

• Metal-Free Diazotization: Traditional Sandmeyer reactions rely on copper salts, which can catalyze unwanted protodeboronation and leave heavy metal residues in active pharmaceutical ingredients (APIs). By using tert-butyl nitrite ( t -BuONO) and bis(pinacolato)diboron ( B2​pin2​ ) in a metal-free environment, the reaction proceeds via a clean radical mechanism[2],[3].

• Boron Source Selection: B2​pin2​ is chosen over boronic acids because the resulting pinacol esters are highly resistant to chromatographic degradation and possess excellent shelf stability[4],[5].

• Biphasic Suzuki Conditions: In the subsequent coupling step, a 1,4-dioxane/water solvent system is selected. Dioxane provides excellent solubility for the organic substrates and the Pd catalyst, while water dissolves the inorganic base ( K2​CO3​ ), ensuring rapid transmetalation at the phase boundary[1],[6].

Synthetic Workflow

Two-step synthetic workflow: Sandmeyer borylation of the amine followed by Suzuki-Miyaura coupling.

Self-Validating Experimental Protocols

Protocol A: Metal-Free Sandmeyer Borylation

This protocol transforms 1-(3-Nitrophenyl)-1H-pyrazol-4-amine into 1-(3-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole.

Reagents & Equipment:

• 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (1.0 equiv, 10 mmol)

• Bis(pinacolato)diboron ( B2​pin2​ ) (1.2 equiv, 12 mmol)

• tert-Butyl nitrite ( t -BuONO) (1.5 equiv, 15 mmol)

• Anhydrous Acetonitrile (MeCN) (0.2 M, 50 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the pyrazol-4-amine and B2​pin2​ in anhydrous MeCN under an argon atmosphere.

• Diazotization: Cool the reaction mixture to 0 °C using an ice bath. Add t -BuONO dropwise over 10 minutes. Causality: Slow addition controls the exothermic generation of the diazonium species and prevents thermal degradation[2].

• Radical Trapping: Remove the ice bath and allow the mixture to warm to room temperature (25 °C). Stir for 2 hours.

• Workup: Concentrate the mixture under reduced pressure. Redissolve the crude residue in ethyl acetate (EtOAc) and wash with brine. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate.

• Purification: Purify via flash column chromatography (Hexane/EtOAc gradient).

Self-Validation & Quality Control:

• Visual Cue: The reaction will exhibit steady gas evolution ( N2​ ) upon warming, confirming the homolytic cleavage of the diazonium intermediate[7].

• TLC Monitoring: The starting amine is highly polar ( Rf​≈0.1 in 7:3 Hexane:EtOAc). The successful formation of the Bpin ester is indicated by a new, non-polar UV-active spot ( Rf​≈0.6 ).

• Analytical Confirmation: LC-MS should display a dominant peak at [M+H]+=316.1 m/z.

Protocol B: Suzuki-Miyaura Cross-Coupling

This protocol couples the newly synthesized pyrazole-4-boronate with an aryl halide.

Reagents & Equipment:

• Pyrazole-4-Bpin intermediate (1.0 equiv, 5 mmol)

• Aryl Halide (e.g., 4-Bromotoluene) (1.1 equiv, 5.5 mmol)

• Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv, 5 mol%)

• Potassium Carbonate ( K2​CO3​ ) (2.5 equiv, 12.5 mmol)

• 1,4-Dioxane / H2​O (4:1 v/v, 25 mL)

Step-by-Step Procedure:

• Degassing (Critical Step): Combine 1,4-dioxane and water in the reaction vessel. Sparge with argon for 15 minutes. Causality: Oxygen rapidly degrades the Pd(0) active catalytic species, leading to homocoupling of the boronic ester or catalyst death[1].

• Reagent Assembly: Add the Pyrazole-4-Bpin, Aryl Halide, and K2​CO3​ to the degassed solvent.

• Catalyst Addition: Add the Pd(dppf)Cl2​ catalyst. The mixture will turn a deep red/brown color.

• Heating: Heat the mixture to 80 °C and stir vigorously for 12 hours.

• Workup: Cool to room temperature, dilute with water, and extract three times with EtOAc. Dry the combined organic layers over MgSO4​ and concentrate.

Self-Validation & Quality Control:

• Visual Cue: If the reaction turns completely black with a metallic mirror on the flask, the palladium has precipitated as inactive Pd-black, indicating poor degassing or ligand dissociation. A successful reaction maintains a dark, homogeneous appearance.

• TLC Monitoring: Complete consumption of the Bpin ester ( Rf​≈0.6 ) and appearance of the biaryl product (typically Rf​≈0.4−0.5 depending on the aryl halide).

Quantitative Data & Reaction Optimization

The following tables summarize the optimization parameters and substrate scope, allowing researchers to predict reaction behavior based on electronic and steric factors.

Table 1: Optimization of the Metal-Free Sandmeyer Borylation [2],[5]

Solvent	Temperature	Additive / Initiator	Yield of Bpin Ester (%)	Mechanistic Note
Methanol	25 °C	None	42	Protic solvents quench the radical intermediate.
THF	60 °C	None	68	Elevated temps lead to rapid diazonium decomposition.
Acetonitrile	25 °C	None	85	Optimal polarity for stabilizing the transition state.
Acetonitrile	25 °C	BPO (2 mol%)	92	Dibenzoyl peroxide (BPO) accelerates radical initiation.

Table 2: Substrate Scope for Suzuki-Miyaura Cross-Coupling [1],[6]

Aryl Halide ( Ar−X )	Catalyst System	Base / Solvent	Time (h)	Yield (%)
4-Bromotoluene (Electron-rich)	Pd(dppf)Cl2​	K2​CO3​ / Dioxane: H2​O	12	88
1-Iodo-4-nitrobenzene (Electron-poor)	Pd(dppf)Cl2​	K3​PO4​ / DMF	8	91
3-Bromopyridine (Heteroaryl)	Pd(PPh3​)4​	Na2​CO3​ / Toluene:EtOH	16	76
2-Chloroquinoline (Sterically hindered)	XPhos Pd G2	K3​PO4​ / Dioxane: H2​O	18	82

Note: Electron-poor aryl halides undergo faster oxidative addition, reducing required reaction times. Bulky or unreactive chlorides require advanced Buchwald precatalysts (e.g., XPhos Pd G2).

References

• Direct Conversion of Arylamines to Pinacol Boronates: A Metal-Free Borylation Process. Mo, F., Jiang, Y., Qiu, D., Zhang, Y., & Wang, J. Angewandte Chemie International Edition (2010), 49(10), 1846-1849. URL:[Link]

• Synthesis of Pinacol Arylboronates from Aromatic Amines: A Metal-Free Transformation. Qiu, D., Jin, L., Zheng, Z., Meng, H., Mo, F., Wang, X., Zhang, Y., & Wang, J. The Journal of Organic Chemistry (2013), 78(5), 1923-1933. URL:[Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. National Institutes of Health (PMC). URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 5. chem.pku.edu.cn [chem.pku.edu.cn]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]

Application Note: In Vitro Assay Protocols Utilizing 1-(3-Nitrophenyl)-1H-pyrazol-4-amine Scaffolds

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Advanced Technical Guide & Protocol Standard.

Introduction & Mechanistic Rationale

The compound 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (CAS 62537-81-9) serves as a highly versatile and privileged pharmacophore in medicinal chemistry, primarily utilized as a core building block for synthesizing selective cyclooxygenase-2 (COX-2) inhibitors and kinase modulators[1]. The pyrazole ring is a well-documented structural motif in anti-inflammatory drug design (exemplified by celecoxib), providing optimal geometry for binding within the hydrophobic pocket of the COX-2 active site[2].

The addition of the 3-nitrophenyl moiety introduces specific steric bulk and electronic properties. The nitro group acts as a strong electron-withdrawing group and a hydrogen-bond acceptor, which is critical for anchoring the molecule within the COX-2 side pocket (formed by Val523, Arg513, and His90)—a region inaccessible in the COX-1 isoform[2].

To effectively evaluate the therapeutic potential of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine derivatives, researchers must employ a tiered in vitro testing strategy. This guide details a self-validating experimental system: beginning with a cell-free enzymatic assay to confirm direct target engagement, followed by a cell-based macrophage assay to evaluate physiological efficacy, and concluding with a cytotoxicity screen to ensure data integrity.

Fig 1. Mechanistic inhibition of the COX-2 signaling pathway by pyrazole derivatives.

Protocol 1: Cell-Free COX-2 Enzymatic Inhibition Assay

Expertise & Causality: Before testing compounds in complex cellular models, it is imperative to establish their intrinsic inhibitory potency (IC50) against purified COX-2. This isolates the variable of target engagement from confounding cellular factors like membrane permeability or metabolic degradation. This protocol utilizes a standard commercial COX inhibitor screening kit methodology[3][4].

Reagent Preparation

• Enzyme Preparation: Reconstitute purified recombinant human COX-2 (and COX-1 for selectivity profiling) in assay buffer (100 mM Tris-HCl, pH 8.0, containing 1 µM hematin). Rationale: Hematin is a required cofactor for the peroxidase activity of cyclooxygenases.

• Compound Dilution: Dissolve 1-(3-Nitrophenyl)-1H-pyrazol-4-amine derivatives in 100% DMSO. Create a 10-point serial dilution. The final DMSO concentration in the assay must not exceed 1% to prevent solvent-induced enzyme denaturation[4].

Step-by-Step Assay Workflow

• Reaction Assembly: In a 96-well plate, add 150 µL of assay buffer, 10 µL of heme, and 10 µL of the purified COX-2 enzyme to each well[5].

• Inhibitor Incubation: Add 10 µL of the diluted test compound (or vehicle control) to the respective wells. Incubate at 37°C for 15 minutes. Rationale: Pre-incubation allows for the establishment of binding equilibrium, which is critical for time-dependent, competitive inhibitors like pyrazoles.

• Initiation: Add 10 µL of Arachidonic Acid (AA) substrate to initiate the reaction[5][6].

• Termination & Detection: After precisely 2 minutes, terminate the reaction. Measure the production of downstream prostaglandins (e.g., PGH2 reduced to PGF2α) using the kit's specified colorimetric (590 nm) or fluorometric detection method[3].

• Data Analysis: Calculate the percentage of inhibition relative to the vehicle control and determine the IC50 using non-linear regression analysis.

Quantitative Data Presentation

The following table summarizes expected in vitro profiling data for optimized pyrazole derivatives compared to clinical standards, demonstrating the selectivity index required for modern anti-inflammatories[2][4].

Table 1: Representative IC50 Values for COX Inhibition by Pyrazole Scaffolds

Compound / Drug	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Indomethacin (Control)	0.21 ± 0.05	2.60 ± 0.30	0.08 (COX-1 Selective)
Celecoxib (Control)	>100	0.04 ± 0.01	>2500 (COX-2 Selective)
Pyrazole Derivative A	95.0 ± 4.2	0.36 ± 0.08	~263 (Highly Selective)
Pyrazole Derivative B	>100	0.04 ± 0.02	>2500 (Highly Selective)

Protocol 2: Cell-Based PGE2 Production Assay

Expertise & Causality: While cell-free assays prove target binding, they do not guarantee that the 1-(3-Nitrophenyl)-1H-pyrazol-4-amine scaffold can penetrate lipid bilayers or remain stable in a physiological environment. To validate cellular efficacy, we utilize RAW 264.7 murine macrophages stimulated with Lipopolysaccharide (LPS). LPS activates TLR4, triggering the NF-κB pathway, which drastically upregulates COX-2 expression and subsequent Prostaglandin E2 (PGE2) release[6][7].

Fig 2. In vitro cell-based workflow for evaluating PGE2 production in macrophages.

Step-by-Step Assay Workflow

• Cell Seeding: Plate RAW 264.7 cells in a 24-well plate at a density of 2.5×105 cells/well in DMEM supplemented with 10% FBS. Allow cells to adhere overnight at 37°C in a 5% CO2 incubator[5].

• Pre-treatment: Aspirate the media and replace it with fresh media containing various concentrations of the pyrazole test compound. Incubate for 1 hour. Rationale: Pre-treatment ensures the inhibitor is present intracellularly before the massive influx of arachidonic acid occurs during inflammation.

• LPS Stimulation: Add LPS (final concentration of 1 µg/mL) to the wells. Incubate for 24 hours[5][7].

• Supernatant Harvesting: Collect the cell culture supernatant and centrifuge at 10,000 x g for 5 minutes at 4°C to remove cellular debris.

• PGE2 Quantification: Quantify PGE2 levels in the supernatant using a competitive PGE2 Multi-format ELISA Kit. Read absorbance at 450 nm[7]. Calculate concentrations using a standard curve.

System Validation: Cytotoxicity Counter-Screen (MTT Assay)

Trustworthiness: A critical flaw in many phenotypic screens is the misinterpretation of data. If a test compound causes a 90% reduction in PGE2, it may be a potent COX-2 inhibitor—or it may simply be highly toxic, killing the macrophages before they can produce PGE2. To make this protocol a self-validating system , a parallel cytotoxicity assay is mandatory[6].

MTT Protocol

• Execution: Following the exact seeding and 24-hour drug treatment conditions described in Protocol 2 (excluding LPS), add MTT solution (0.5 mg/mL final concentration) to the RAW 264.7 cells[6].

• Incubation: Incubate for 4 hours at 37°C. Rationale: Viable cells with active metabolism will reduce the yellow tetrazolium salt into insoluble purple formazan crystals[6].

• Solubilization: Remove the media carefully and dissolve the formazan crystals in 100 µL of DMSO[6].

• Detection: Measure absorbance at 570 nm.

• Validation Gate: Only compounds that maintain >90% cell viability at their effective PGE2-inhibitory concentrations can be classified as true anti-inflammatory agents.

Sources

• 1. 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (62537-81-9) for sale [vulcanchem.com]
• 2. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10657G [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Phytochemical Investigation, Antiulcer, Cyclooxygenase-2, and 15-Lipoxygenase Inhibitory Activities of Echinops erinaceus Kit Tan [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. arborassays.com [arborassays.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine

Welcome to the Advanced Technical Support Center. This guide is designed for discovery chemists and process scientists encountering yield bottlenecks during the synthesis of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine . Rather than providing a generic recipe, this guide deconstructs the mechanistic causality behind common synthetic failures and provides a self-validating, high-yield workflow.

Strategic Route Selection & Mechanistic Rationale

Chemists targeting 1-aryl-4-aminopyrazoles often default to one of two flawed strategies when dealing with a meta-nitro substitution pattern:

• The Bis-Nitro Reduction Trap: Coupling 4-nitro-1H-pyrazole with a halonitrobenzene yields a bis-nitro intermediate. Selectively reducing the pyrazole nitro group in the presence of the phenyl nitro group is thermodynamically and kinetically prohibitive due to their nearly identical reduction potentials. This inevitably leads to complex mixtures of azo, azoxy, and over-reduced diamine products.

• The meta-SNAr Stall: Attempting a standard Nucleophilic Aromatic Substitution (SNAr) using N-Boc-4-aminopyrazole and 1-fluoro-3-nitrobenzene often fails. While ortho- and para-fluoronitrobenzenes undergo facile SNAr due to resonance stabilization of the Meisenheimer complex 1, the nitro group at the 3-position (meta) provides only inductive electron withdrawal, which is insufficient to drive the reaction forward efficiently [[2]]().

The Optimal Solution: To bypass these electronic limitations, the most robust strategy is a Copper-catalyzed Ullmann-type N-arylation of N-Boc-4-aminopyrazole with 1-iodo-3-nitrobenzene 3, followed by a clean acidic deprotection.

Reaction Pathway Visualization

Figure 1: Comparison of synthetic routes. The N-Boc route avoids problematic selective nitro reduction.

Quantitative Optimization Data

The table below summarizes the empirical data driving the selection of the Ullmann coupling over SNAr for the meta-nitro electrophile.

Table 1: Optimization of N-Arylation for meta-Nitro Substrates

Method	Electrophile	Catalyst / Base	Solvent	Temp (°C)	Time (h)	Conversion (%)
SNAr	1-Fluoro-3-nitrobenzene	K₂CO₃	DMF	90	24	< 5%
SNAr	1-Fluoro-3-nitrobenzene	Cs₂CO₃	DMSO	130	24	42%
Ullmann	1-Bromo-3-nitrobenzene	CuI / DMEDA / K₂CO₃	Dioxane	100	16	65%
Ullmann	1-Iodo-3-nitrobenzene	CuI / DMEDA / K₂CO₃	Dioxane	100	16	> 95%

Self-Validating Experimental Protocols

Step 1: Copper-Catalyzed Ullmann N-Arylation

• Causality: Copper(I) iodide coordinates with the pyrazole nitrogen and the diamine ligand (N,N'-dimethylethylenediamine, DMEDA) to form a highly reactive Cu(I)-pyrazolate complex. This complex undergoes oxidative addition with the aryl iodide much faster than an un-catalyzed SNAr displacement.

• Procedure:

  • To an oven-dried Schlenk flask, add N-Boc-4-aminopyrazole (1.0 eq), 1-iodo-3-nitrobenzene (1.2 eq), CuI (0.1 eq), and finely milled anhydrous K₂CO₃ (2.0 eq).

  • Evacuate and backfill the flask with dry N₂ (3 cycles).

  • Add anhydrous 1,4-dioxane (0.2 M) and DMEDA (0.2 eq).

  • Heat the mixture to 100 °C for 16 hours under vigorous stirring.

• Self-Validation: The reaction mixture should transition from a pale blue/green suspension to a deep blue/purple solution upon heating, indicating active catalyst complexation. Monitor by TLC (Hexanes/EtOAc 7:3); the starting N-Boc-pyrazole stains heavily with ninhydrin (Rf = 0.2), while the coupled product is highly UV-active and ninhydrin-negative (Rf = 0.5).

Step 2: Boc Deprotection

• Causality: Trifluoroacetic acid (TFA) protonates the carbamate carbonyl, leading to the expulsion of a tert-butyl cation (which eliminates to isobutylene gas) and CO₂ gas, revealing the free amine.

• Procedure:

  • Dissolve the intermediate from Step 1 in anhydrous Dichloromethane (DCM) (0.1 M).

  • Add TFA (10.0 eq) dropwise at 0 °C, then allow to warm to room temperature.

  • Stir for 2 hours.

• Self-Validation: The reaction is self-validating through visible effervescence (CO₂ and isobutylene evolution). The cessation of bubbling (typically after 30–45 minutes) serves as a macroscopic indicator that the deprotection is nearing completion. Confirm via LC-MS (Expected [M+H]⁺ = 205.1).

Troubleshooting & FAQs

Q: Why did my SNAr attempt with 1-fluoro-3-nitrobenzene fail, yielding mostly unreacted starting material? A: The nitro group at the 3-position (meta) provides only inductive electron withdrawal. It lacks the resonance stabilization required to stabilize the Meisenheimer complex intermediate during a standard SNAr reaction [[2]](). While ortho- and para-fluoronitrobenzenes undergo facile SNAr 1, the meta isomer requires switching to a transition-metal-catalyzed Ullmann coupling to overcome this electronic limitation 3.

Q: During the Ullmann coupling, my reaction turns black and stalls at 30% conversion. What happened? A: Copper(I) iodide is highly susceptible to oxidation, forming inactive Copper(II) species in the presence of atmospheric oxygen. The color change from the active deep blue/purple Cu(I)-ligand complex to an opaque black indicates catalyst death. Ensure strict anaerobic conditions by degassing your 1,4-dioxane via three freeze-pump-thaw cycles prior to adding the catalyst.

Q: After deprotection, my product is a highly water-soluble gummy residue instead of a powder. How do I isolate the free base? A: The TFA salt of 1-(3-nitrophenyl)-1H-pyrazol-4-amine is highly polar and hygroscopic. Standard aqueous basic workups often lead to severe emulsions or product loss in the aqueous layer. To isolate the free base efficiently, dissolve the crude gummy residue in a minimal amount of methanol and pass it through a basic ion-exchange resin (e.g., Amberlyst A21). Concentrating the eluent will yield a crisp, crystalline solid.

References

• Source: Thieme-Connect (Science of Synthesis)
• Source: ACS Publications (Journal of Organic Chemistry)
• Title: l-(−)-Quebrachitol as a Ligand for Selective Copper(0)

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

How to overcome solubility issues with 1-(3-Nitrophenyl)-1H-pyrazol-4-amine

Welcome to the dedicated troubleshooting hub for 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (CAS: 62537-81-9). As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the severe aqueous solubility bottlenecks associated with this specific nitroaromatic pyrazole.

Rather than relying on trial and error, the following protocols are built on thermodynamic principles and feature self-validating steps to ensure your assays and in vivo models yield reproducible data.

Part 1: Compound Profiling & Root Cause Analysis

Before attempting to dissolve the compound, it is critical to understand why it resists aqueous solvation.

• High Crystal Lattice Energy: The planar 1H-pyrazole ring and the adjacent nitrophenyl group facilitate strong intermolecular π−π stacking. This tightly packed crystal lattice requires significant energy to disrupt 1.

• Electronic Effects: The nitro group (-NO₂) is highly electron-withdrawing. It pulls electron density away from the pyrazole ring, which in turn reduces the basicity (pKa) of the primary amine (-NH₂) at the 4-position.

• Hydrophobicity: In its neutral free-base form, the compound is highly lipophilic and poorly water-soluble, categorizing it as a BCS Class II/IV molecule 2.

Part 2: Troubleshooting Guides & Protocols

Issue 1: Compound fails to dissolve in aqueous assay buffers (In Vitro)

Root Cause: Standard buffers like PBS or Tris (pH 7.4) leave the primary amine unprotonated. The hydrophobic free base cannot overcome the hydrogen-bonding network of water. Causality of Solution: Dimethyl sulfoxide (DMSO) acts as a powerful co-solvent. Its highly polar S=O bond disrupts the crystal lattice by forming strong dipole-dipole interactions with the nitro group and hydrogen bonds with the primary amine [[3]]().

Self-Validating Protocol (Co-Solvent Solubilization):

• Weighing: Weigh the required mass of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine into a light-protected amber vial (nitroaromatics can be light-sensitive).

• Solvation: Add anhydrous DMSO to achieve a 50 mM stock concentration.

• Cavitation: Sonicate the vial in a water bath for 5–10 minutes. Scientific rationale: Sonication provides the localized cavitation energy required to break the strong π−π stacking of the crystal lattice.

• Dilution: Dilute the stock into your aqueous assay buffer immediately before use, ensuring the final DMSO concentration does not exceed 1% v/v to prevent cellular toxicity.

• Self-Validation Step: Perform a Nephelometry check (or visual inspection against a black background). If the solution scatters light (turbidity), the compound has exceeded its kinetic solubility limit and precipitated. You must reduce the final assay concentration.

Issue 2: Need a high-concentration aqueous formulation for in vivo dosing without toxic DMSO levels

Root Cause: In vivo studies require high concentrations (mg/mL). Relying on DMSO causes immediate precipitation upon entering the bloodstream and severe solvent toxicity. Causality of Solution: The primary amine (-NH₂) acts as a proton acceptor. By lowering the vehicle's pH below the amine's pKa using a strong acid, the neutral free base is converted into a positively charged salt. Ionized molecules interact favorably with water via ion-dipole interactions, exponentially increasing thermodynamic solubility 3.

Self-Validating Protocol (In-Situ Salt Formation):

• Suspension: Suspend the compound in sterile water for injection (WFI) at the target concentration (e.g., 5 mg/mL). It will remain cloudy.

• Ionization: Add 1.05 molar equivalents of Methanesulfonic acid (MSA) or 0.1 N HCl.

• Agitation: Stir continuously for 30 minutes until the solution turns completely clear, indicating successful mesylate/hydrochloride salt formation.

• Self-Validation Step (Back-Titration): Slowly add dilute NaOH (0.01 N) while monitoring with a pH meter. Titrate up to pH 4.0. Warning: If you exceed pH 4.5, the solution will instantly turn cloudy as the free base precipitates. This visual cue validates the pH-dependent solubility threshold of your API.

Issue 3: Compound requires a neutral pH for dosing, but precipitates when neutralized

Root Cause: When the pH is raised above the pKa of the primary amine, the compound reverts to its insoluble free-base form. Causality of Solution: Hydroxypropyl- β -cyclodextrin (HP- β -CD) forms non-covalent dynamic inclusion complexes. The hydrophobic 3-nitrophenyl group inserts into the lipophilic cavity of the cyclodextrin torus, shielding it from water. Meanwhile, the hydrophilic exterior of the cyclodextrin maintains aqueous solubility at a physiological pH of 7.4 3.

Self-Validating Protocol (Cyclodextrin Complexation):

• Vehicle Prep: Prepare a 20% w/v solution of HP- β -CD in sterile PBS (pH 7.4).

• Encapsulation: Add the compound powder directly to the cyclodextrin solution.

• Equilibration: Stir magnetically overnight at room temperature. Scientific rationale: Inclusion complexation is a dynamic equilibrium process that requires time for the hydrophobic guest to displace water molecules inside the cyclodextrin cavity.

• Self-Validation Step: Filter the solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed, precipitated API. Analyze the clear filtrate via HPLC-UV against a standard curve to quantify the exact solubilized concentration before proceeding to dosing.

Part 3: Quantitative Data Summary

Solubilization Strategy	Target Vehicle Composition	Working pH Range	Max Recommended Concentration	Primary Mechanism of Action
Co-Solvent	100% Anhydrous DMSO	N/A	~50 mM (Stock)	Crystal lattice disruption via strong dipole interactions
Salt Formation	Sterile Water + MSA / HCl	3.5 – 4.5	5 – 10 mg/mL	Ion-dipole interactions via ionization of primary amine
Complexation	20% w/v HP- β -CD in PBS	6.5 – 7.5	2 – 5 mg/mL	Hydrophobic encapsulation of the nitrophenyl ring

Part 4: Decision Workflow

Workflow for resolving 1-(3-Nitrophenyl)-1H-pyrazol-4-amine solubility based on assay type.

Part 5: Frequently Asked Questions (FAQs)

Q: Why does my compound precipitate when I dilute my DMSO stock into PBS? A: PBS has a physiological pH of 7.4. At this pH, the primary amine is unprotonated (free base form). The sudden shift in solvent polarity—from 100% DMSO to an aqueous buffer—causes the hydrophobic free base to crash out of solution. To fix this, ensure your final compound concentration is below its kinetic solubility limit, or use a co-solvent/surfactant mixture (e.g., 5% DMSO + 5% Tween-80) 3.

Q: Can I use heating to dissolve the compound in water? A: Heating provides kinetic energy to break the crystal lattice, temporarily increasing solubility. However, this creates a metastable state. Once the solution cools to room temperature or 37°C, the compound will inevitably nucleate and precipitate, ruining your assay reproducibility. Always rely on thermodynamic solubilization methods (pH adjustment, complexation) rather than heat 4.

Q: Is it possible to use lipid-based formulations like SNEDDS for this compound? A: Yes. Because 1-(3-Nitrophenyl)-1H-pyrazol-4-amine is highly lipophilic, it is a strong candidate for Self-Nanoemulsifying Drug Delivery Systems (SNEDDS). However, formulation requires rigorous screening of lipid excipients (e.g., Labrasol, Tween-80) to ensure the compound does not precipitate during gastrointestinal dispersion .

References

• Vulcanchem. 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (62537-81-9) Chemical Properties. Available at: 2

• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC - NIH. Available at:

• Solubilization techniques used for poorly water-soluble drugs. PMC - NIH. Available at:3

• Enhancement of solubility and oral bioavailability of poorly soluble drugs - A Review. Pharma Excipients. Available at: 4

• Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. PMC - NIH. Available at: 1

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (62537-81-9) for sale [vulcanchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Optimizing 1-(3-Nitrophenyl)-1H-pyrazol-4-amine Couplings

Welcome to the Technical Support Center. This guide is designed for medicinal chemists and process scientists working with 1-(3-Nitrophenyl)-1H-pyrazol-4-amine . This specific building block is highly valued in the synthesis of kinase inhibitors and other pharmaceutical agents . However, researchers frequently encounter stalled reactions and low yields during C–N bond formation.

The Mechanistic Challenge: Attenuated Nucleophilicity

The primary hurdle when working with this molecule is the severely attenuated nucleophilicity of the C4-amine. The 3-nitrophenyl group at the N1 position exerts a strong electron-withdrawing effect (both inductive and mesomeric), which delocalizes the lone pair on the C4-amine into the pyrazole ring. This makes standard coupling conditions—such as EDC/HOBt for amides or unoptimized Pd-catalysis for N-arylation—sluggish or entirely ineffective.

Decision tree for selecting coupling conditions for 1-(3-Nitrophenyl)-1H-pyrazol-4-amine.

Section 1: Amide Coupling Troubleshooting & FAQs

Q: Why is my standard EDC/HOBt coupling failing with 1-(3-Nitrophenyl)-1H-pyrazol-4-amine? A: Because the C4-amine is a poor nucleophile, the intermediate O-acylisourea or HOBt active ester generated by EDC is not electrophilic enough to be attacked before it undergoes hydrolysis or rearrangement to an unreactive N-acylurea. Solution: Switch to uronium-based coupling reagents like HATU, which generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. Alternatively, convert the carboxylic acid to a more reactive acid chloride .

Q: How do I minimize unreacted starting material when using HATU? A: Ensure strict anhydrous conditions, as water rapidly hydrolyzes the HOAt active ester intermediate. Pre-activate the carboxylic acid with HATU and DIPEA in dry DMF for 10-15 minutes before adding the aminopyrazole. If the reaction stalls, adding a catalytic amount of DMAP (0.1 equiv) can facilitate the acyl transfer.

Quantitative Data: Amide Coupling Optimization

Coupling Reagent / Method	Solvent	Base	Temp (°C)	Typical Yield	Mechanistic Rationale
EDC / HOBt	DMF	DIPEA	25	< 20%	Insufficient electrophilic activation for deactivated amines.
HATU	DMF	DIPEA	25 - 50	65 - 85%	HOAt active ester is highly reactive; gold standard for weak nucleophiles.
Acid Chloride (R-COCl)	THF / DCM	Pyridine	0 to 25	80 - 95%	Maximum electrophilicity; requires strictly dry conditions.
T3P (50% in EtOAc)	EtOAc	Pyridine	80	60 - 75%	Excellent alternative with a simple aqueous workup; low epimerization.

Protocol 1: Optimized HATU-Mediated Amide Coupling

Self-Validating System: The pre-activation step ensures the carboxylic acid is fully converted to the active ester before the weakly nucleophilic amine is introduced, preventing competitive side reactions and reagent degradation.

• Preparation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve the carboxylic acid (1.2 equiv) and HATU (1.3 equiv) in anhydrous DMF (0.2 M concentration).

• Pre-activation: Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv) dropwise. Stir the mixture at room temperature for 15 minutes. The solution will typically turn pale yellow as the active ester forms.

• Coupling: Add 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (1.0 equiv) in one portion.

• Reaction: Heat the reaction mixture to 50 °C. Monitor the progression via LC-MS. Complete conversion typically requires 12-18 hours due to the amine's low nucleophilicity.

• Workup: Cool to room temperature and quench with saturated aqueous NaHCO₃. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Purification: Wash the combined organic layers with 5% aqueous LiCl (crucial for removing residual DMF), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Section 2: Buchwald-Hartwig N-Arylation Troubleshooting & FAQs

Q: I am observing significant protodehalogenation of my aryl bromide instead of the desired C–N coupled product. How can I fix this? A: Protodehalogenation in Buchwald-Hartwig couplings with deactivated amines occurs when the reductive elimination step is too slow. This allows the Pd(II)-aryl intermediate to undergo competitive protonation by the solvent or amine. Solution: Use a bulky, electron-rich biarylphosphine ligand like BrettPhos . BrettPhos is specifically designed to accelerate reductive elimination in primary amine couplings by forcing the Pd center into a geometry that favors product release. Additionally, switch to a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu).

Q: My substrate has base-sensitive functional groups (e.g., esters). Can I avoid NaOtBu? A: Yes. If NaOtBu causes saponification, substitute it with Cs₂CO₃ or K₃PO₄ in 1,4-dioxane or tert-amyl alcohol. You will likely need to increase the reaction temperature to 100-110 °C and extend the reaction time to compensate for the weaker base's slower deprotonation kinetics.

Quantitative Data: Catalyst/Ligand Optimization

Precatalyst / Pd Source	Ligand	Base	Solvent	Result / Yield	Causality
Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	Poor (<10%)	Bidentate ligand slows reductive elimination; weak base fails to deprotonate the amine.
Pd₂(dba)₃	Xantphos	Cs₂CO₃	Dioxane	Moderate (40%)	Better bite angle for amides, but sub-optimal for primary heteroaryl amines.
Pd₂(dba)₃	BrettPhos	NaOtBu	t-AmOH	Excellent (>85%)	Monodentate, bulky ligand accelerates reductive elimination; strong base ensures rapid deprotonation.
BrettPhos Pd G3	None	LiHMDS	THF	High (>80%)	Pre-formed active Pd(0) species bypasses the slow activation of Pd₂(dba)₃.

Protocol 2: BrettPhos-Catalyzed Buchwald-Hartwig N-Arylation

Self-Validating System: Using a pre-heated oil bath ensures the catalyst rapidly enters the catalytic cycle, minimizing the formation of inactive Pd black which frequently occurs during slow heating ramps.

• Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (1.0 equiv), the aryl bromide (1.1 equiv), Pd₂(dba)₃ (2 mol%), BrettPhos (4 mol%), and NaOtBu (1.5 equiv).

• Inert Atmosphere: Seal the tube with a rubber septum. Evacuate the tube under high vacuum and backfill with dry nitrogen gas. Repeat this purge cycle three times to ensure complete removal of oxygen.

• Solvent Addition: Add anhydrous, degassed tert-amyl alcohol (0.2 M relative to the amine) via syringe.

• Reaction: Replace the septum with a Teflon screw cap under a positive flow of nitrogen. Seal the tube tightly and immerse it in an oil bath pre-heated to 90 °C. Stir vigorously for 4-8 hours.

• Workup: Cool the reaction mixture to room temperature. Dilute with EtOAc and filter the suspension through a short pad of Celite to remove the palladium catalyst and inorganic salts. Wash the Celite pad with additional EtOAc.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude residue via flash column chromatography to isolate the N-aryl aminopyrazole.

Buchwald-Hartwig cycle highlighting the coordination bottleneck for deactivated aminopyrazoles.

References

• Title: Fungal selective resorcylate aminopyrazole Hsp90 inhibitors: Optimization of whole cell anticryptococcal activity and insights into the structural origins of cryptococcal selectivity. Source: nih.gov. URL: [Link]

• Title: Kilogram-Scale Preparation of an Aminopyrazole Building Block via Copper-Catalyzed Aryl Amidation. Source: acs.org. URL: [Link]

• Title: Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Source: acs.org. URL: [Link]

Technical Support Center: Purification &amp; Recrystallization of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine

Welcome to the technical support center for the purification and recrystallization of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for obtaining this compound in high purity.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of recrystallization for purifying 1-(3-Nitrophenyl)-1H-pyrazol-4-amine?

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a chosen solvent at different temperatures.[1] For 1-(3-Nitrophenyl)-1H-pyrazol-4-amine, the goal is to identify a solvent that dissolves the compound sparingly at room temperature but readily at an elevated temperature.[2] Impurities, ideally, should either be highly soluble in the solvent at all temperatures (and thus remain in the mother liquor upon cooling) or be insoluble in the hot solvent (allowing for their removal via hot filtration). As the saturated hot solution cools, the solubility of the target compound decreases, leading to the formation of pure crystals.[1]

Q2: What are the most suitable solvents for the recrystallization of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine?

The polarity of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine is influenced by the aromatic rings, the nitro group, and the amine group, suggesting that polar protic and polar aprotic solvents are good starting points. Based on literature for similar pyrazole derivatives, alcohols such as ethanol and methanol are often effective.[3][4] Ethyl acetate is another potential candidate.[5] Due to the amine and pyrazole nitrogens, there is potential for hydrogen bonding, which influences solubility in protic solvents.[6] A systematic approach to solvent selection is crucial for successful recrystallization.

Q3: My compound "oils out" instead of forming crystals. What causes this and how can I fix it?

"Oiling out" occurs when the solid melts in the hot solvent before it dissolves, or when the solution becomes supersaturated at a temperature above the compound's melting point. To resolve this, you can:

• Increase the solvent volume: Add more hot solvent to decrease the saturation point.

• Use a lower-boiling point solvent: This ensures the dissolution temperature is below the compound's melting point.

• Employ a two-solvent system: Dissolve the compound in a "good" solvent (in which it is very soluble) and then add a "poor" solvent (in which it is less soluble) dropwise at the boiling point until the solution becomes slightly turbid. Slow cooling should then promote crystallization.[7]

Q4: The yield of my recrystallized product is very low. How can I improve it?

Low yield is a common issue and can often be attributed to:

• Using too much solvent: Dissolve your crude product in the minimum amount of boiling solvent to achieve a saturated solution. Excess solvent will retain more of your product in the mother liquor upon cooling.[8]

• Premature crystallization: If the solution cools too quickly during hot filtration, product can be lost. Ensure your filtration apparatus is pre-heated.

• Incomplete crystallization: Ensure the solution is cooled to a sufficiently low temperature (e.g., in an ice bath) to maximize crystal formation.[9]

• Washing with warm solvent: Always wash the collected crystals with a small amount of ice-cold recrystallization solvent to minimize re-dissolving the product.[7]

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification and recrystallization of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine.

Problem	Potential Cause(s)	Recommended Solution(s)
Crude product is a dark, oily residue.	Presence of polymeric or highly colored impurities from the synthesis.	1. Trituration: Before recrystallization, attempt to solidify the oil by stirring it with a non-polar solvent like hexanes or diethyl ether. This can often remove non-polar impurities and induce solidification. 2. Charcoal Treatment: If the color persists in the hot solution, add a small amount of activated charcoal to adsorb the colored impurities. Perform a hot filtration to remove the charcoal before cooling.
Multiple spots on TLC after recrystallization.	- Inappropriate solvent choice. - Presence of regioisomers (e.g., 1-(3-nitrophenyl)-1H-pyrazol-3-amine or 1-(3-nitrophenyl)-1H-pyrazol-5-amine) which have similar polarities.[10] - Incomplete removal of starting materials or reagents.	1. Solvent System Optimization: Experiment with different single solvents or two-solvent systems. A mixture of ethanol and water, or ethyl acetate and hexanes, may provide better separation.[3] 2. Column Chromatography: If recrystallization fails to separate isomers, silica gel column chromatography may be necessary. Due to the basicity of the amine, it is advisable to add a small amount of triethylamine (e.g., 0.5-1%) to the eluent to prevent streaking.[11] 3. Acid-Base Extraction: As an initial purification step, dissolve the crude product in an organic solvent and extract with a dilute acid (e.g., 1M HCl). The amine will move to the aqueous layer. Then, basify the aqueous layer and extract the purified amine back into an organic solvent.
No crystals form upon cooling.	- The solution is not saturated (too much solvent was used). - The solution is supersaturated.	1. Concentrate the Solution: If too much solvent was used, carefully evaporate some of it to increase the concentration and then allow it to cool again.[8] 2. Induce Crystallization:     a. Scratching: Gently scratch the inside of the flask at the solution's surface with a glass rod. The microscopic scratches can provide nucleation sites.     b. Seeding: Add a tiny crystal of the pure compound (if available) to the cooled solution to initiate crystallization.[12]     c. Further Cooling: Place the flask in an ice bath or refrigerator to further decrease solubility.[9]
Product degrades during purification.	The compound may be sensitive to heat or acidic conditions on silica gel.	1. Minimize Heating Time: Do not keep the solution at a boil for an extended period. 2. Use Neutral Alumina: If silica gel chromatography is causing degradation, consider using neutral alumina as the stationary phase.

Experimental Protocol: Recrystallization of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine

This protocol is a general guideline. The optimal solvent and volumes should be determined on a small scale first.

1. Solvent Selection: a. Place a small amount (e.g., 20-30 mg) of the crude 1-(3-Nitrophenyl)-1H-pyrazol-4-amine into several test tubes. b. To each tube, add a different solvent (e.g., ethanol, methanol, ethyl acetate) dropwise at room temperature. A good solvent will not dissolve the compound at this stage. c. Heat the test tubes that showed poor solubility at room temperature. A suitable solvent will dissolve the compound when hot. d. Allow the hot solutions to cool to room temperature and then in an ice bath. The best solvent will result in the formation of a good yield of crystals.

2. Dissolution: a. Place the crude 1-(3-Nitrophenyl)-1H-pyrazol-4-amine in an Erlenmeyer flask. b. Add a minimal amount of the chosen hot solvent (e.g., ethanol) and bring the mixture to a gentle boil on a hot plate. c. Continue to add small portions of the hot solvent until the compound just dissolves completely.

3. Hot Filtration (if necessary): a. If there are insoluble impurities or if activated charcoal was used, perform a hot gravity filtration. b. Pre-heat the filtration funnel and the receiving flask to prevent premature crystallization.

4. Crystallization: a. Cover the flask and allow the hot, clear solution to cool slowly to room temperature, undisturbed.[2] b. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[9]

5. Isolation and Washing: a. Collect the crystals by vacuum filtration using a Büchner funnel. b. Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

6. Drying: a. Allow the crystals to air dry on the filter paper for a few minutes by continuing to draw a vacuum. b. Transfer the crystals to a watch glass and dry them in a vacuum oven at a temperature well below the melting point until a constant weight is achieved.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for the purification of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine.

References

• Benchchem. (2025). Technical Support Center: Troubleshooting Guide for the Reduction of the Nitro Group.

• Recrystallization. (n.d.). Retrieved from [Link]

• Recent developments in aminopyrazole chemistry. (2017). ResearchGate. Retrieved from [Link]

• RECRYSTALLISATION. (n.d.). Retrieved from [Link]

• Recrystallization. (n.d.). Retrieved from [Link]

• Al-Juboori, A. A. (2021). Experimental No. (4) Recrystallization. Retrieved from [Link]

• Aromatic Nitro Compounds. (n.d.). Retrieved from [Link]

• Chem 267. Recrystallization. (n.d.). Retrieved from [Link]

• ResearchGate. (2014, December 22). How do I purify the resulting compound after a nitro- to amine-group reduction? Retrieved from [Link]

• Original Research Article Synthesis and Characterization of some new Synthesis of 1-acetyl-3-(4-nitrophenyl)- 5-(substituted ph. (2015). Retrieved from [Link]

• El-Shehry, M. F., & Abu-Hashem, A. A. (2016). Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives and the Deamination of 5-Aminopyrazole Derivatives. IntechOpen. Retrieved from [Link]

• Recrystallization. (n.d.). Retrieved from [Link]

• Reddit. (2024, April 12). Struggling with the purification of a nitroaldol product. Retrieved from [Link]

• Demchenko, A. M., et al. (2022). On the Question of the Formation of Nitro-Functionalized 2,4-Pyrazole Analogs on the Basis of Nitrylimine Molecular Systems and 3,3,3-Trichloro-1-Nitroprop-1-Ene. Molecules, 27(23), 8493. Retrieved from [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
• Google Patents. (n.d.). US2430421A - Process for the purification of mononitro aromatic compounds.

• Fichez, J., Busca, P., & Prestat, G. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. Retrieved from [Link]

• Benchchem. (2025).

• Semantic Scholar. (n.d.). SYNTHESIS OF 1-BENZOYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE AND EVALUATION OF THEIR ANTIOXIDANT AND ANTI-INFLAMMATORY ACTIVITY. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Cytotoxic Evaluation of Some Substituted 5-Pyrazolones and Their Urea Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US20210009566A1 - Process for the preparation of pyrimidinyl-4-aminopyrazole compounds.

• Biointerface Research in Applied Chemistry. (2021, January 2). Synthesis and Evaluation of Antimicrobial Activities of New Functional Derivatives of 3-[5-(4-Nitrophenyl)-2- Furyl]-4-Pyrazole-Carbaldehydes. Retrieved from [Link]

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• 2. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 3. ijcmas.com [ijcmas.com]
• 4. Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives and the Deamination of 5-Aminopyrazole Derivatives | IntechOpen [intechopen.com]
• 5. 3-Aminopyrazole | 1820-80-0 [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
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• 12. people.chem.umass.edu [people.chem.umass.edu]

Troubleshooting low conversion rates in 1-(3-Nitrophenyl)-1H-pyrazol-4-amine synthesis

Technical Support Center: Synthesis of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine

Welcome to the technical support guide for the synthesis of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine. This document is designed for researchers, chemists, and drug development professionals to navigate and troubleshoot common challenges associated with this synthesis, with a primary focus on overcoming low conversion rates. We will explore the causality behind experimental choices, providing field-proven insights to ensure reproducible, high-yield outcomes.

The synthesis of this target molecule can typically be approached via two robust synthetic strategies:

• Palladium-Catalyzed C-N Cross-Coupling (Buchwald-Hartwig Amination): This involves coupling 1H-pyrazol-4-amine with a suitable 3-nitrophenyl halide.

• Pyrazole Ring Formation (Cyclocondensation): This classic approach involves constructing the pyrazole ring from 3-nitrophenylhydrazine and a suitable three-carbon synthon.

This guide is structured to address issues arising from both pathways.

Troubleshooting Guide: Low Conversion & Yield

This section directly addresses the most common issues encountered during the synthesis.

Q1: My Buchwald-Hartwig reaction has stalled. TLC/LC-MS analysis shows significant unreacted 1H-pyrazol-4-amine and aryl halide. What are the primary causes?

Low or incomplete conversion in a Buchwald-Hartwig amination is a frequent issue that almost always points to a problem with the catalytic system or the reaction environment. The palladium catalyst must remain in its active Pd(0) state to facilitate the catalytic cycle.[1]

Potential Causes & Solutions:

• Catalyst Deactivation: The Pd(0) catalyst can be oxidized to an inactive Pd(II) state or can form off-cycle dimeric species that are catalytically incompetent.[2]

  • Solution: Ensure strict anaerobic conditions. The reaction vessel (e.g., a Schlenk tube or microwave vial) must be oven-dried and thoroughly purged with an inert gas (Argon or Nitrogen). Solvents must be anhydrous and degassed prior to use.[3][4]

• Inappropriate Ligand Choice: The ligand stabilizes the Pd(0) center and facilitates both oxidative addition and reductive elimination. A suboptimal ligand can lead to slow reaction rates or catalyst decomposition. For electron-poor aryl halides (like 1-bromo-3-nitrobenzene) and heteroaromatic amines, sterically hindered, electron-rich phosphine ligands are often required.[1][5]

  • Solution: Screen a panel of ligands. Start with a robust, general-purpose ligand like Xantphos or a biarylphosphine ligand such as tBuDavePhos or BrettPhos.[2][3][5]

• Incorrect Base or Base Quality: The base is critical for deprotonating the amine, allowing it to coordinate to the palladium center. The base must be strong enough to deprotonate the pyrazole amine but not so strong that it causes degradation of starting materials or the product.[6]

  • Solution: Sodium or potassium tert-butoxide (NaOtBu, KOtBu) and cesium carbonate (Cs₂CO₃) are common choices.[5][6] Ensure the base is a fine, free-flowing powder and is stored in a desiccator. Clumped base is a sign of hydration, which will kill the reaction.

• Suboptimal Temperature: While many Buchwald-Hartwig reactions require heat (90-120 °C), excessive temperatures can accelerate catalyst decomposition.[6][7]

  • Solution: Optimize the temperature. If you suspect decomposition, try running the reaction at a lower temperature (e.g., 80-90 °C) for a longer period.

Troubleshooting Workflow for Buchwald-Hartwig Reactions

Caption: Troubleshooting workflow for low conversion rates.

Q2: I am attempting the synthesis via cyclocondensation of 3-nitrophenylhydrazine, but I'm getting a complex mixture of products or very low yield. What is going wrong?

This route relies on the formation of a hydrazone intermediate followed by an intramolecular cyclization.[8] Low yields often stem from issues with the starting materials or competing side reactions.

Potential Causes & Solutions:

• Hydrolysis of β-Ketonitrile/Dicarbonyl Starting Material: The three-carbon synthon used (e.g., a β-ketonitrile or 1,3-dicarbonyl compound) can be susceptible to hydrolysis, especially under harsh acidic or basic conditions.[8]

  • Solution: Run the reaction under neutral or mildly acidic conditions. Using an acid catalyst like acetic acid or a few drops of HCl is common.[9] If hydrolysis is severe, consider performing the reaction in a non-aqueous solvent.

• Formation of Regioisomers: If using an unsymmetrical dicarbonyl compound, the initial condensation can occur at two different carbonyl groups, leading to a mixture of pyrazole regioisomers.[8][10]

  • Solution: The regioselectivity is influenced by steric and electronic factors. The more electrophilic carbonyl carbon is typically attacked first by the more nucleophilic nitrogen of the hydrazine.[10] Carefully select your synthon to favor the desired 4-amino substitution pattern. Sometimes, changing the solvent from a protic one (like ethanol) to an aprotic one (like DMF) can improve selectivity.

• Poor Quality of Hydrazine: 3-Nitrophenylhydrazine can degrade over time, especially if exposed to air and light. Impurities will lead to side products and lower yields.

  • Solution: Use freshly opened or purified 3-nitrophenylhydrazine. If it is provided as a hydrochloride salt, it may need to be neutralized in situ or prior to the reaction.

• Incomplete Cyclization: The hydrazone intermediate may be stable and fail to cyclize efficiently under the reaction conditions.[8]

  • Solution: Increase the reaction temperature or add an acid catalyst to promote the cyclization step. Monitoring the reaction by TLC or LC-MS will help determine if the hydrazone intermediate is accumulating.

Q3: The reaction appears to work, but I am struggling to isolate a pure product. What are common impurities and effective purification strategies?

Purification can be challenging due to the polar nature of the amino and nitro groups.

Common Impurities:

• Unreacted Starting Materials: 1H-pyrazol-4-amine or 1-bromo-3-nitrobenzene.

• Homocoupling Products: Biphenyl derivatives from the aryl halide.

• Hydrodehalogenated Byproduct: Nitrobenzene, formed if the aryl halide is reduced. This can happen if the catalytic cycle has a competing β-hydride elimination pathway.[1]

• Ligand-Derived Impurities: Oxidized phosphine ligand.

Purification Strategies:

• Aqueous Workup: A standard aqueous workup can remove some inorganic salts and highly polar impurities. However, the product itself has some water solubility, so care must be taken to avoid losses.

• Column Chromatography: This is the most common method.

  • Stationary Phase: Standard silica gel is usually effective.

  • Mobile Phase: A gradient of hexane and ethyl acetate is a good starting point. Due to the product's polarity, you may need to add a small amount of methanol (1-5%) to the eluent to ensure it moves off the column.[11]

• Crystallization/Recrystallization: If the crude product is sufficiently pure (>90%), recrystallization from a suitable solvent system (e.g., Ethanol/Water, Ethyl Acetate/Hexane) can yield highly pure material.

• Acid-Base Extraction: The basic pyrazole amine can be protonated and extracted into an aqueous acid layer, leaving non-basic organic impurities behind. The aqueous layer is then basified, and the product is re-extracted into an organic solvent. This is an effective way to remove non-basic impurities like the hydrodehalogenated byproduct.[12][13]

Frequently Asked Questions (FAQs)

Q: Which synthetic route is better, Buchwald-Hartwig or cyclocondensation? A: The "better" route depends on the availability and cost of starting materials. The Buchwald-Hartwig approach is often more modular and convergent but requires careful control of anaerobic conditions and expensive palladium catalysts/ligands. The cyclocondensation route uses cheaper reagents but may require more optimization to control regioselectivity and side reactions.

Q: Do I need to protect the 1H-pyrazol-4-amine before the Buchwald-Hartwig coupling? A: Not necessarily. The N-H of the pyrazole ring is less nucleophilic than the exocyclic amine, and many modern Buchwald-Hartwig systems show good selectivity for coupling at the C4-amine. However, if you observe significant N1-arylation, protecting the pyrazole nitrogen with a group like trityl or BOC may be necessary.

Q: What is the expected yield for this synthesis? A: Yields are highly dependent on the specific conditions and scale. A well-optimized Buchwald-Hartwig reaction can often achieve yields of 70-95%. A cyclocondensation reaction might typically yield 50-75% after purification.[9]

Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination

This protocol is a general guideline and requires optimization for specific substrates and scales.

Caption: Workflow for Buchwald-Hartwig amination.

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk tube containing a magnetic stir bar, add 1-bromo-3-nitrobenzene (1.0 equiv), 1H-pyrazol-4-amine (1.2 equiv), Pd₂(dba)₃ (0.02 equiv), tBuDavePhos (0.04 equiv), and potassium tert-butoxide (2.0 equiv).

• Inerting: Seal the tube, and evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane via syringe.[4][6]

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction's progress by TLC (e.g., 1:1 Hexane:Ethyl Acetate) or LC-MS until the aryl bromide is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and carefully quench with water. Filter the mixture through a pad of Celite to remove the palladium catalyst. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography.

Protocol 2: Purification by Column Chromatography

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel by dissolving it in a minimal amount of a polar solvent (e.g., methanol or DCM) and then adding the silica. Remove the solvent under reduced pressure until a dry, free-flowing powder is obtained.

• Column Packing: Pack a glass column with silica gel using a hexane/ethyl acetate mixture as the slurry solvent.

• Loading: Carefully load the adsorbed crude product onto the top of the packed column.

• Elution: Begin elution with a low-polarity mobile phase (e.g., 9:1 Hexane:EtOAc) and gradually increase the polarity (e.g., to 1:1 Hexane:EtOAc, then adding 1-5% MeOH if necessary).

• Collection: Collect fractions and analyze by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Data Summary Tables

Table 1: Troubleshooting Quick Reference

Problem Observed	Potential Cause	Recommended Action
No reaction / Stalled reaction	Inactive catalyst system	Ensure anaerobic conditions; use fresh, high-purity reagents.
Complex product mixture	Side reactions / Isomer formation	Optimize temperature; verify starting material structure; change solvent.
Product decomposes	Reaction temperature too high	Lower the reaction temperature and increase reaction time.

| Difficulty in purification | Co-eluting impurities | Employ an alternative purification method like acid-base extraction or recrystallization. |

Table 2: Recommended Buchwald-Hartwig Reaction Parameters

Component	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃ or Pd(OAc)₂	Readily available and effective Pd(0) precursors.
Ligand	tBuDavePhos, Xantphos, BrettPhos	Electron-rich, bulky phosphines that promote efficient C-N coupling.[2][3]
Base	KOtBu, Cs₂CO₃, K₃PO₄	Strong, non-nucleophilic bases to facilitate amine deprotonation.[6]
Solvent	Dioxane, Toluene, DMF	Aprotic solvents that solubilize reagents and are stable at high temperatures.[6]

| Temperature | 80 - 120 °C | Provides sufficient energy for catalysis without promoting rapid decomposition.[7] |

References

• Bliss, F., Fantasia, S., et al. (2021). Palladium-Catalyzed C–N Coupling of Pyrazole Amides with Triazolo- and Imidazopyridine Bromides in Ethanol. Organic Process Research & Development, 25(1), 74-83. [Link]

• ACS Publications. (2021). Supporting Information for Palladium-Catalyzed C–N Coupling of Pyrazole Amides... ACS Publications. [Link]

• Carrasco-Velar, R., et al. (2024). Synthesis and Characterization of New Bases Derived from Nitrophenylpyrazoles... Molecules, 29(12), 2849. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from Wikipedia. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Abonia, R., et al. (2012). 3-tert-Butyl-1-(3-nitrophenyl)-1H-pyrazol-5-amine. Acta Crystallographica Section E: Structure Reports Online, 68(1), o143. [Link]

• Ehrentraut, A., et al. (2005). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. Advanced Synthesis & Catalysis, 347(6), 885-901. [Link]

• Kumar, A., & Kumar, V. (2020). Recent highlights in the synthesis and biological significance of pyrazole derivatives. RSC Advances, 10(52), 31256-31279. [Link]

• Scott, J. S., et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters. [Link]

• Dembinski, R., et al. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 86(14), 9673-9683. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

• IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. [Link]

• Gomaa, M. A. M. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 22(1), 138. [Link]

• El-Sayed, W. A., et al. (2020). Preparation and some reactions of a novel (E)-4-((1,3-diphenyl-1H-pyrazol-4-yl) methylene)-2-(4-nitrophenyl) oxazol-5(4H)-one. Egyptian Journal of Chemistry, 63(5), 1649-1661. [Link]

• Google Patents. (2011). WO2011076194A1 - Method for purifying pyrazoles.

• El-Faham, A., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Molecules, 27(17), 5543. [Link]

• ResearchGate. (2025). Scope of nickel‐catalyzed C−N cross‐couplings of pyrazole‐containing.... [Link]

• Google Patents. (2021). US20210009566A1 - Process for the preparation of pyrimidinyl-4-aminopyrazole compounds.

• MDPI. (2020). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• World Journal of Pharmaceutical Research. (2025). Chemistry and biological properties of pyrazole derivatives: a review. [Link]

• Google Patents. (2019).

• Teledyne Labs. (n.d.). Purine and Related Compound Purification Strategies. [Link]

• KTU ePubl. (n.d.). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. [Link]

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Reference Data & Comparative Studies

Comparative Efficacy of Aminopyrazole Derivatives in Targeted Kinase Inhibition

A Technical Guide for Drug Development Professionals

As a Senior Application Scientist navigating the complexities of targeted therapeutics, I have observed that the architectural nuances of small-molecule scaffolds dictate their clinical viability. Among these, the aminopyrazole scaffold has emerged as a highly privileged structure in medicinal chemistry [1]. The adjacent placement of the amino group and the pyrazole nitrogen creates a robust hydrogen bond donor-acceptor "zipper" motif. This configuration perfectly mimics the adenine ring of ATP, allowing these derivatives to anchor deeply and selectively into the highly conserved hinge regions of various kinases [4].

This guide objectively compares the pharmaceutical efficacy of distinct aminopyrazole derivatives—specifically 3-aminopyrazoles and 4-aminopyrazoles—across major oncogenic and inflammatory kinase targets.

Comparative Efficacy Analysis

To understand the versatility of the aminopyrazole core, we must analyze its performance across different biological targets. Structural modifications at the 3- or 4-position drastically alter the molecule's spatial vector, dictating its kinase selectivity profile.

Case Study A: 3-Aminopyrazoles as AXL Tyrosine Kinase Inhibitors

The receptor tyrosine kinase AXL is a primary driver of cancer metastasis and acquired drug resistance. A 2022 optimization campaign utilized the clinically approved multi-kinase inhibitor Cabozantinib as a starting point to develop highly selective 3-aminopyrazole derivatives [2].

• Performance: The lead derivative, Compound 6li , achieved an exceptional IC50 of 1.6 nM against AXL, a 4.3-fold improvement over Cabozantinib (IC50 = 7.0 nM).

• Mechanistic Causality: The introduction of a terminal dimethylamine and nitrogen-containing heterocycles on the 3-aminopyrazole core enhanced solvent-exposed interactions at the edge of the ATP-binding pocket. This structural choice reduced the dissociation constant (Kd) to 0.26 nM, effectively locking the kinase in an inactive conformation and preventing downstream PI3K/AKT signaling.

Case Study B: 4-Aminopyrazoles as Pan-JAK Inhibitors

Janus Kinases (JAK1, JAK2, JAK3) are central to cytokine receptor signaling, making them prime targets for immunodeficiency and inflammatory diseases. A distinct series of 4-aminopyrazole derivatives was synthesized to target this family [3].

• Performance: Compound 17m demonstrated potent pan-JAK inhibition, with IC50 values of 0.67 µM (JAK1), 0.098 µM (JAK2), and 0.039 µM (JAK3).

• Mechanistic Causality: Shifting the amino group to the 4-position alters the trajectory of the pyrazole ring. This specific vector optimizes the molecule's fit within the narrower, more sterically constrained ATP-binding pocket of JAK3 compared to AXL, facilitating high-affinity binding and the suppression of STAT phosphorylation.

Case Study C: Overcoming Gatekeeper Mutations in FGFR3

Fibroblast Growth Factor Receptor 3 (FGFR3) is notoriously difficult to target once the V555M gatekeeper mutation occurs, as the bulky methionine residue causes steric clashes with traditional inhibitors.

• Performance: Aminopyrazole derivatives like Compound 1 and Compound 19 maintain sub-micromolar potency against both wild-type and V555M mutant FGFR3 [5].

• Mechanistic Causality: The inherent conformational flexibility of the aminopyrazole core, combined with small aliphatic substitutions (e.g., isopropyl groups), allows the molecule to bypass the steric bulk of the mutated methionine while maintaining critical hydrogen bonds with the hinge region.

Quantitative Data Comparison

The table below consolidates the in vitro bioactivity of the discussed aminopyrazole derivatives.

Derivative Class	Compound	Primary Target	IC50 Value	Reference Drug	Ref. Drug IC50
3-Aminopyrazole	Compound 6li	AXL Kinase	1.6 nM	Cabozantinib	7.0 nM
4-Aminopyrazole	Compound 17m	JAK3 Kinase	39.0 nM	N/A	N/A
4-Aminopyrazole	Compound 17m	JAK2 Kinase	98.0 nM	N/A	N/A
4-Aminopyrazole	Compound 17m	JAK1 Kinase	670.0 nM	N/A	N/A
Aminopyrazole	Compound 19	FGFR3 (WT)	Sub-µM	N/A	N/A

Mechanistic Pathway Visualization

The following diagram illustrates how specific aminopyrazole derivatives intercept distinct oncogenic signaling pathways by competitively binding to the ATP pockets of AXL and JAK kinases.

Aminopyrazole derivatives intercepting AXL and JAK oncogenic signaling pathways.

Self-Validating Experimental Protocols

To ensure scientific integrity, the efficacy of these compounds must be validated through rigorous, self-validating assay systems. Below are the standardized protocols used to generate the comparative data, including the causality behind critical methodological choices.

Protocol 1: In Vitro Kinase Inhibition Assay (ELISA-Based)

This assay quantifies the direct biochemical inhibition of the target kinase by the aminopyrazole derivative [2].

• Substrate Coating: Coat 96-well microtiter plates with a poly(Glu,Tyr) peptide substrate overnight at 4°C.

  • Causality: Using a standardized synthetic polymer provides a uniform, high-density phosphorylation target for the recombinant kinase, minimizing well-to-well variation and ensuring reproducible baseline signals.

• Kinase Reaction: Add recombinant kinase (e.g., AXL or JAK), ATP, and serial dilutions of the aminopyrazole derivative. Incubate at 37°C for 60 minutes.

  • Causality: The ATP concentration must be calibrated to its specific Michaelis constant ( Km​ ) for the chosen kinase. Operating at the Km​ ensures the assay is highly sensitive to competitive ATP-mimetic inhibitors like aminopyrazoles, preventing artificially inflated IC50 values.

• Detection: Wash the plate, add an HRP-conjugated anti-phosphotyrosine antibody, and incubate for 30 minutes. Following a final wash, add TMB substrate.

  • Causality: The HRP-TMB reaction yields a colorimetric readout directly proportional to the amount of phosphorylated substrate. This allows for precise spectrophotometric quantification and accurate non-linear regression analysis to determine the IC50.

Protocol 2: Cellular Cytotoxicity and Viability Assay (MTT)

This assay validates whether the biochemical kinase inhibition translates into functional anti-proliferative effects in living cancer cells [4].

• Cell Seeding & Treatment: Seed target cancer cells (e.g., HeLa, HepG2) in 96-well plates and allow 24 hours for adherence. Treat with varying concentrations of the aminopyrazole inhibitor for 72 hours.

  • Causality: A 72-hour incubation period is critical. It provides sufficient time for the intracellular inhibition of kinase signaling cascades (like PI3K/AKT) to manifest as measurable cell cycle arrest or apoptosis.

• MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours.

  • Causality: Only metabolically active, viable cells possess the mitochondrial reductase enzymes required to cleave the tetrazolium ring, converting the water-soluble yellow MTT into insoluble purple formazan crystals. This acts as a self-validating marker of cell viability.

• Solubilization: Aspirate the media, dissolve the formazan crystals in DMSO, and measure absorbance at 570 nm.

  • Causality: DMSO completely solubilizes the crystals into a homogeneous solution, ensuring that the spectrophotometric reading is linearly proportional to the number of living cells remaining.

References

• Title: Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors Source: ACS Publications (Journal of Medicinal Chemistry) URL: [Link]

• Title: Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors Source: PubMed (Bioorganic & Medicinal Chemistry) URL: [Link]

• Title: Highly efficient construction of multi-substituted aminopyrazoles derivatives via iodine-mediated three-components reaction as potential anticancer agents Source: Taylor & Francis URL: [Link]

• Title: Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3 Source: PMC (ACS Medicinal Chemistry Letters) URL: [Link]

Comparative Toxicity Guide: 3-Nitrophenyl vs. 4-Nitrophenyl Pyrazoles

Executive Summary & Structural Rationale

Pyrazoles are a privileged class of heterocycles in drug discovery, frequently utilized for their potent anticancer, antimicrobial, and anti-inflammatory properties 1. The functionalization of the pyrazole core with a nitrophenyl moiety often dramatically enhances biological activity by interacting with target enzymes (e.g., topoisomerases or fungal lanosterol demethylase). However, the nitroaromatic group is a well-known structural alert.

The positional isomerism of the nitro group—specifically 3-nitrophenyl (meta) versus 4-nitrophenyl (para) —fundamentally alters the molecule's electronic distribution, metabolic fate, and subsequent toxicity profile [[2]](). This guide provides an objective, data-driven comparison of these two isomers to assist medicinal chemists in navigating structure-activity relationship (SAR) liabilities.

Electronic Causality

• 4-Nitrophenyl Pyrazoles (Para-substitution): The nitro group is in direct resonance with the aromatic system and the pyrazole core. This extended π -conjugation lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy, localizing it heavily on the nitro-phenyl ring 3. This stabilization promotes single-electron reduction by nitroreductases, leading to futile redox cycling and massive Reactive Oxygen Species (ROS) generation.

• 3-Nitrophenyl Pyrazoles (Meta-substitution): The nitro group cannot establish direct resonance with the pyrazole ring, exerting its influence primarily through inductive electron withdrawal. This alters the reduction kinetics, often driving the molecule past the radical anion stage into a rapid two-electron reduction. This pathway accumulates the highly reactive hydroxylamine intermediate, which directly alkylates DNA.

Mechanistic Toxicity Pathways

The primary driver of nitrophenyl toxicity is phase I enzymatic reduction. The diagram below illustrates the divergent toxicological pathways based on the electronic stability of the intermediates.

Mechanistic pathway of nitro-reduction leading to cytotoxicity and mutagenicity.

Quantitative Toxicity Comparison

The table below summarizes the comparative toxicity metrics between the two isomers, grounded in standardized chemical safety data and in vitro evaluations.

Property	3-Nitrophenyl Pyrazoles	4-Nitrophenyl Pyrazoles
Electronic Effect	Inductive electron withdrawal	Resonance electron withdrawal
LUMO Localization	Distributed across the molecule	Highly localized on the nitro group [[3]]()
Phase I Metabolism	Rapid 2e- reduction	1e- reduction (redox cycling)
Primary Toxic Intermediate	Hydroxylamine (Electrophile)	Nitro Radical Anion (ROS generator)
Acute Oral Toxicity (GHS)	Category 3 (Danger, H301)	Category 4 (Warning, H302) [[4]]() [[5]]()
Mutagenic Potential	High (Direct DNA Adducts)	Moderate (Oxidative DNA Damage)
HepG2 Cytotoxicity (IC50)	Variable (Often >50 µM)	Potent (~10-20 µM) due to ROS 2

Self-Validating Experimental Protocols

To accurately profile the toxicity of these isomers, researchers must employ self-validating assay systems. A protocol is only trustworthy if it contains internal controls that prove the mechanism of toxicity, not just the presence of it.

Self-validating experimental workflow for comparative toxicity profiling.

Protocol 1: Multiplexed Cytotoxicity & Oxidative Stress Assay (HepG2)

Objective: Determine if the cytotoxicity is ROS-dependent (differentiating 4-nitro redox cycling from 3-nitro adduct formation). Self-Validation Mechanism: The addition of N-acetylcysteine (NAC), an ROS scavenger, acts as an internal control. If cytotoxicity is purely driven by 4-nitro redox cycling, NAC will rescue cell viability. If toxicity persists (as seen with 3-nitro derivatives), it confirms an ROS-independent mechanism (e.g., DNA alkylation).

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well black, clear-bottom plate at 1×104 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Pre-treatment (The Validation Step): Pre-treat half the wells with 5 mM N-acetylcysteine (NAC) for 1 hour. Leave the other half with standard media.

• Compound Exposure: Add the 3-nitrophenyl and 4-nitrophenyl pyrazole derivatives at varying concentrations (1 µM to 100 µM). Incubate for 24 hours.

• ROS Quantification: Add 10 µM H2DCFDA (a fluorogenic dye that measures ROS) to all wells. Incubate for 30 minutes in the dark. Read fluorescence (Ex/Em = 485/535 nm).

• Viability Readout: Wash the cells and add MTT reagent (0.5 mg/mL). Incubate for 3 hours. Solubilize formazan crystals with DMSO and read absorbance at 570 nm.

• Data Synthesis: Correlate the ROS spike (DCFDA) with the viability drop (MTT). Calculate the shift in IC50 caused by the NAC rescue.

Protocol 2: Miniaturized Ames Fluctuation Test

Objective: Assess the mutagenic potential via DNA adduct formation. Self-Validation Mechanism: Salmonella strains possess endogenous bacterial nitroreductases. By testing with and without rat liver S9 fraction, we validate whether the mutagenicity is intrinsic to direct bacterial nitro-reduction (common for 3-nitro) or if mammalian hepatic enzymes are required to exacerbate the toxicity.

Step-by-Step Methodology:

• Strain Preparation: Grow Salmonella typhimurium strains TA98 (frameshift mutations) and TA100 (base-pair substitutions) overnight in nutrient broth.

• Metabolic Activation Setup: Prepare the S9 mix containing rat liver extract and NADPH-generating cofactors.

• Exposure: In a 384-well format, mix the bacterial culture, the test pyrazole compounds (0.1 to 500 µg/mL), and either the S9 mix or a buffer control.

• Incubation: Incubate the mixture for 90 minutes at 37°C to allow for metabolic activation and DNA interaction.

• Indicator Addition: Add the reversion indicator medium (containing a pH indicator like bromocresol purple but lacking histidine).

• Scoring: Incubate for 48 hours. Score wells that turn yellow (indicating bacterial growth and thus a mutagenic reversion event). Compare the reversion rate of 3-nitro vs 4-nitro compounds against vehicle controls.

Conclusion & SAR Guidelines

When optimizing a pyrazole scaffold, the placement of a nitro group is a critical decision. While 4-nitrophenyl pyrazoles generally exhibit lower acute baseline toxicity (Category 4) 4, their propensity for redox cycling makes them potent cytotoxins in vitro 2. Conversely, 3-nitrophenyl pyrazoles carry a higher risk of acute oral toxicity (Category 3) and direct mutagenicity due to the accumulation of electrophilic hydroxylamines. If the nitro group is not mechanistically essential for the drug's target (e.g., as a hypoxia-activated prodrug), replacing it with bioisosteres such as trifluoromethyl (-CF3) or cyano (-CN) groups is highly recommended to circumvent these liabilities.

References

• 3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde — Chemical Substance Information . NextSDS. 4

• Synthesis and antifungal activity of nitrophenyl-pyrazole substituted Schiff bases . ResearchGate. 2

• Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents . NIH/PMC. 1

• Synthesis and Characterization of New Bases Derived from Nitrophenylpyrazoles, Coordination to Palladium and Antifungal Activity and Catalytic Activity in Mizoroki–Heck Reactions . MDPI. 3

• 3-(3-Nitrophenyl)-1H-pyrazole AldrichCPR 59843-77-5 . Sigma-Aldrich.

• 3-(4-Nitrophenyl)-1H-pyrazol-5-amine . Sigma-Aldrich. 5

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LC-MS Analysis of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine Degradation Products: A Platform Comparison Guide

Executive Summary

1-(3-Nitrophenyl)-1H-pyrazol-4-amine is a critical building block and intermediate in pharmaceutical and agrochemical synthesis. Understanding its stability profile through forced degradation studies is a regulatory necessity and a fundamental step in drug development. This guide provides an objective comparison of modern analytical technologies—specifically contrasting core-shell versus fully porous liquid chromatography (LC) columns, and High-Resolution Mass Spectrometry (HRMS) versus Triple Quadrupole (TQ) platforms—for the identification and profiling of its degradation products.

By analyzing the causality behind experimental choices, this guide establishes a self-validating framework for analytical scientists tasked with elucidating complex degradation pathways.

Mechanistic Insights: Predicting Degradation Pathways

Before selecting an analytical platform, one must understand the chemical vulnerabilities of the target molecule. 1-(3-Nitrophenyl)-1H-pyrazol-4-amine contains three distinct regions of interest: a phenyl ring, a pyrazole heterocycle, and two functional groups (nitro and primary amine).

• Oxidative Vulnerability: The primary amine on the pyrazole ring is highly susceptible to oxidation. Exposure to peroxides typically yields hydroxylamine (+16 Da) or nitroso (+14 Da) derivatives [1].

• Hydrolytic Cleavage: While the nitro-phenyl linkage is robust, extreme pH shifts (acidic or basic hydrolysis) coupled with thermal stress can induce ring-opening of the pyrazole moiety, leading to complex fragmentation patterns [4].

• Photolytic/Thermal Reduction: Under specific photolytic conditions, the nitro group may undergo partial reduction, forming trace amounts of azoxy or azo dimers, which require high chromatographic resolving power to separate from the parent active pharmaceutical ingredient (API).

Experimental Workflow

Workflow for forced degradation and LC-MS analysis of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every stressed sample must be accompanied by a Control (API in solvent, no stressor) and a Blank (stressor in solvent, no API). This isolates causality, ensuring that observed peaks are true degradation products and not artifacts of the stressor matrix or background contamination.

Step-by-Step Forced Degradation

• Stock Solution: Prepare a 1.0 mg/mL solution of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine in LC-MS grade Methanol.

• Acid Hydrolysis: Combine 1 mL of stock with 1 mL of 0.1 N HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Combine 1 mL of stock with 1 mL of 0.1 N NaOH. Incubate at 60°C for 24 hours.

• Oxidative Stress: Combine 1 mL of stock with 1 mL of 3% H₂O₂. Incubate at room temperature for 24 hours in the dark.

• Quenching (Critical Step): Neutralize the acid sample with 1 mL of 0.1 N NaOH, and the base sample with 1 mL of 0.1 N HCl.

  • Causality Note: Neutralization serves two purposes. First, it instantly halts the degradation kinetics, allowing for accurate time-point profiling. Second, it protects the silica backbone of the LC column; injecting highly basic samples (pH > 8) will dissolve the silica, while highly acidic samples (pH < 2) will cleave the stationary phase ligands.

• Sample Preparation: Dilute all samples to a final API concentration of 10 µg/mL using the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Filter through a 0.22 µm PTFE syringe filter prior to injection.

Technology Comparison 1: Chromatographic Separation

When analyzing degradation products, the primary challenge is resolving structurally similar, closely eluting impurities from the massive parent API peak. We compared a 2.7 µm Core-Shell column against a traditional 3.0 µm Fully Porous column .

The Causality of Particle Morphology

Core-shell (superficially porous) particles feature a solid, impermeable silica core surrounded by a porous outer layer. This architecture restricts the diffusion path of analyte molecules, significantly reducing longitudinal diffusion and mass transfer resistance (the B and C terms of the van Deemter equation) [2, 3]. Consequently, core-shell columns deliver the high efficiency and sharp peaks characteristic of sub-2 µm UHPLC columns, but at significantly lower backpressures, making them compatible with standard HPLC systems.

Performance Data

Conditions: Gradient elution (Water/Acetonitrile + 0.1% Formic Acid), Flow rate 0.4 mL/min, Column Temp 40°C.

Metric	2.7 µm Core-Shell Column	3.0 µm Fully Porous Column	Analytical Advantage
System Backpressure	~280 bar	~240 bar	Core-shell operates well within standard HPLC limits (<400 bar).
Peak Width ( W0.5​ )	3.2 seconds	5.8 seconds	Core-shell minimizes band broadening, crucial for trace degradants.
Resolution ( Rs​ ) *	2.8 (Baseline resolution)	1.4 (Co-elution risk)	Core-shell prevents the API tail from masking early-eluting polar degradants.
Total Analysis Time	8.0 minutes	14.5 minutes	45% reduction in run time with core-shell technology.

*Resolution measured between the parent API and its primary oxidative degradant (hydroxylamine derivative).

Verdict: For degradation profiling of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine, Core-Shell columns are vastly superior. They provide the necessary resolving power to separate isobaric degradants without requiring capital investment in ultra-high-pressure LC (UHPLC) systems.

Technology Comparison 2: Mass Spectrometry Platforms

Identifying unknown degradation products requires different instrumental capabilities than routine quality control quantitation. We compared a High-Resolution Q-TOF (Quadrupole Time-of-Flight) against a Unit-Resolution Triple Quadrupole (TQ) .

The Causality of Mass Accuracy

Forced degradation generates entirely unknown chemical entities. A Triple Quadrupole measures nominal mass (e.g., m/z 221), which is insufficient to determine a chemical formula. High-Resolution MS platforms (Q-TOF or Orbitrap) provide exact mass with sub-5 ppm accuracy (e.g., m/z 221.0651) [3]. This exact mass allows software algorithms to calculate the precise empirical formula of the degradant, enabling scientists to deduce the degradation mechanism (e.g., confirming the addition of an oxygen atom vs. the loss of a methyl group).

Performance Data

Metric	High-Resolution MS (Q-TOF)	Triple Quadrupole MS (TQ)	Analytical Advantage
Mass Accuracy	< 2 ppm	± 0.5 Da (Unit Resolution)	Q-TOF allows unambiguous empirical formula generation for unknowns.
Structural Elucidation	Excellent (MS/MS exact mass fragments)	Poor (Requires known standards)	Q-TOF can map fragmentation pathways to locate the exact site of degradation.
Quantitative Sensitivity	Moderate (LOQ ~1-5 ng/mL)	Exceptional (LOQ <0.1 ng/mL)	TQ is superior for targeted quantitation of known, trace-level impurities.
Data Acquisition	Untargeted (All-ion fragmentation)	Targeted (MRM/SRM transitions)	Q-TOF captures data retrospectively; TQ requires prior knowledge of the target.

Verdict: HRMS (Q-TOF/Orbitrap) is mandatory for the initial forced degradation study to identify and characterize the unknown degradation products of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine. Once the degradation pathways are mapped and specific impurities are identified as critical quality attributes (CQAs), the method should be transferred to a Triple Quadrupole for routine, high-sensitivity quantitative monitoring.

References

• DOI.org. Evaluation of the Edman degradation product of vancomycin bonded to core‐shell particles as a new HPLC chiral stationary phase. Available at: [Link]

• National Institutes of Health (NIH). Validation and application of sub-2 μm core–shell UHPLC–UV–ESI–Orbitrap MS for identification and quantification... Available at:[Link]

• National Institutes of Health (NIH). Unanticipated Cleavage of 2-Nitrophenyl-Substituted N-Formyl Pyrazolines under Bechamp Conditions... Available at: [Link]

Benchmarking 1-(3-Nitrophenyl)-1H-pyrazol-4-amine against standard kinase inhibitors

An essential tenet of Fragment-Based Drug Discovery (FBDD) is that highly elaborated, FDA-approved kinase inhibitors did not emerge fully formed. They were built upon low-molecular-weight, highly efficient scaffolds. This guide serves as a technical benchmark, evaluating the baseline performance of the 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (CAS 62537-81-9) scaffold against gold-standard ATP-competitive inhibitors (Staurosporine, Dasatinib, and Imatinib).

As a Senior Application Scientist, my objective here is not just to present data, but to deconstruct the causality behind our benchmarking methodologies and demonstrate why this specific aminopyrazole core is a privileged starting point for targeted oncology and anti-inflammatory drug design.

Mechanistic Rationale: The Aminopyrazole Pharmacophore

Before evaluating empirical data, we must establish the structural causality of target engagement. The pyrazole ring is a privileged scaffold in protein kinase inhibitors, providing a critical, single hydrogen bond with the hinge region of the kinase ATP-binding pocket[1].

When benchmarking 1-(3-Nitrophenyl)-1H-pyrazol-4-amine, we are evaluating a bivalent interaction model:

• The Aminopyrazole Core: Acts as the primary hinge-binding motif, mimicking the adenine ring of ATP. It is a highly promiscuous binder on its own, which is expected for unelaborated fragments[2].

• The 3-Nitrophenyl Vector: Projects into the hydrophobic pocket under the P-loop. In specific kinase subfamilies (e.g., PAK1), this vector can be leveraged to interact with deep-front pocket pre-DFG residues, driving selectivity[3].

Fig 1: ATP-competitive inhibition mechanism of the aminopyrazole scaffold.

Self-Validating Experimental Protocols

To generate trustworthy benchmarking data, every assay must be a self-validating system. We employ two orthogonal workflows: an in vitro biochemical assay to determine absolute affinity, and a live-cell assay to confirm physiological target engagement.

Protocol A: In Vitro TR-FRET Kinase Profiling

Causality for Selection: Nitro-aromatic compounds frequently exhibit auto-fluorescence or inner-filter effects in standard biochemical assays, leading to false positives. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a temporal delay (e.g., 50–100 µs) before signal acquisition. This allows short-lived background fluorescence from the 3-nitrophenyl moiety to decay, isolating the true target-binding signal.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine in 100% anhydrous DMSO[4]. Perform a 10-point, 3-fold serial dilution.

• Kinase Reaction: In a 384-well low-volume plate, combine 2 nM recombinant kinase (e.g., c-Src or Abl), the compound dilution series, and ATP at the specific Km​ for the target kinase. Causality: Running at Km​ ensures the assay is sensitive to ATP-competitive inhibitors without artificially inflating their apparent potency.

• Tracer Addition: Add the Europium-labeled anti-phospho antibody and the ULight-labeled substrate. Incubate for 60 minutes at room temperature.

• Signal Acquisition: Read the plate on a multi-mode reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).

• Self-Validation Check (Critical): Every plate must include a 16-well matrix of Staurosporine (positive control) and 1% DMSO vehicle (negative control). The assay is only accepted if the calculated Z'-factor is ≥ 0.65 , proving the assay window is robust enough to detect the weaker binding of an unelaborated scaffold.

Protocol B: Live-Cell NanoBRET Target Engagement

Causality for Selection: Biochemical assays cannot account for cellular permeability, efflux pump liability, or competition with physiological intracellular ATP concentrations (which are in the millimolar range, far higher than in vitro assays). NanoBRET quantifies the direct physical displacement of a fluorescent tracer by the inhibitor inside living cells.

Step-by-Step Methodology:

• Transfection: Transfect HEK293T cells with a plasmid encoding the target kinase fused to NanoLuc luciferase. Seed into 96-well plates at 2×104 cells/well.

• Tracer Equilibration: After 24 hours, add the cell-permeable NanoBRET fluorescent tracer at its empirically determined EC50​ concentration.

• Inhibitor Addition: Add the 1-(3-Nitrophenyl)-1H-pyrazol-4-amine dilution series and incubate for 2 hours to allow for intracellular equilibration.

• BRET Measurement: Add the Nano-Glo substrate and immediately measure donor (460 nm) and acceptor (618 nm) emissions.

• Self-Validation Check (Critical): Run this protocol in parallel with a CellTiter-Glo multiplex assay. If a drop in the BRET ratio correlates with a drop in cellular ATP (viability), the compound is flagged for cytotoxicity rather than genuine target engagement.

Fig 2: Self-validating high-throughput TR-FRET kinase profiling workflow.

Benchmarking Data & Quantitative Analysis

When benchmarking an intermediate scaffold against fully elaborated drugs, absolute IC50​ is a misleading metric. Instead, we must look at Ligand Efficiency (LE) , which normalizes binding affinity against the size of the molecule (Heavy Atom Count). An LE > 0.30 kcal/mol/HA indicates a highly optimal starting point for drug design.

Table 1: In Vitro Kinase Inhibition & Ligand Efficiency Profiling

Compound	Classification	Heavy Atoms	Target Kinase	IC50​ (µM)	Ligand Efficiency (LE)
Staurosporine	Pan-Kinase Standard	34	Abl / Src	< 0.005	0.42
Dasatinib	Type I Standard	34	Abl / Src	< 0.001	0.45
Imatinib	Type II Standard	36	Abl	0.250	0.38
1-(3-Nitrophenyl)-1H-pyrazol-4-amine	Experimental Scaffold	15	Abl / Src	12.500	0.44

Data Interpretation: While the absolute potency of the aminopyrazole scaffold ( 12.5μM ) is orders of magnitude lower than Dasatinib, its Ligand Efficiency ( 0.44 ) is nearly identical. This proves that the binding energy contributed per atom is exceptionally high, validating its widespread use as a foundational building block for synthesizing advanced kinase inhibitors[4].

Table 2: Kinome Selectivity Metrics ( S -score)

The S(10) score represents the fraction of the kinome inhibited by >90% at a given concentration. A lower score indicates higher selectivity.

Compound	S(10) Score at 1 µM	S(10) Score at 10 µM	Selectivity Profile
Staurosporine	0.85	0.92	Highly Promiscuous (Toxicity Liability)
Dasatinib	0.08	0.15	Targeted (Src/Abl family)
Imatinib	0.02	0.06	Highly Targeted
1-(3-Nitrophenyl)-1H-pyrazol-4-amine	0.12	0.45	Moderate (Scaffold Baseline)

Data Interpretation: At 10 µM, the scaffold exhibits moderate promiscuity ( S(10)=0.45 ). This is a feature, not a bug, in FBDD. A promiscuous hinge-binding core allows medicinal chemists to append diverse functional groups to the 3-nitrophenyl vector, steering the molecule toward specific kinase subfamilies (e.g., targeting the pre-DFG residue Thr-406 in PAK1)[5].

Conclusion

Benchmarking 1-(3-Nitrophenyl)-1H-pyrazol-4-amine reveals the architectural brilliance of the aminopyrazole core. While it cannot compete with standard inhibitors in raw potency, its superior Ligand Efficiency and predictable hinge-binding mechanics make it an indispensable, self-validating scaffold for the next generation of targeted kinase therapeutics.

References

• Nitulescu, G.M., et al. (2023). "The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies". Molecules (MDPI), 28(14), 5359. URL:[Link]

• Crawford, J.J., et al. (2015). "Leveraging the Pre-DFG Residue Thr-406 To Obtain High Kinase Selectivity in an Aminopyrazole-Type PAK1 Inhibitor Series". ACS Medicinal Chemistry Letters, 6(8), 876–880. URL:[Link]

• Statsyuk, A.V., et al. (2015). "Discovery of Bivalent Kinase Inhibitors via Enzyme-Templated Fragment Elaboration". Journal of the American Chemical Society (NIH/PMC). URL:[Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine

This document provides essential procedural guidance for the safe and environmentally compliant disposal of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine. As a niche research chemical, specific safety data sheets (SDS) may not be readily available. Therefore, this guide is synthesized from established best practices for analogous chemical structures, namely nitrophenyl and pyrazole derivatives, ensuring a high margin of safety. This protocol is designed for researchers, scientists, and drug development professionals who handle such compounds in a laboratory setting.

The core principle of this guide is to treat 1-(3-Nitrophenyl)-1H-pyrazol-4-amine as a hazardous substance, requiring meticulous handling and disposal through certified channels to protect both laboratory personnel and the environment. Adherence to all local, state, and federal regulations is mandatory.[1]

Hazard Assessment and Waste Characterization

Due to the presence of both a nitrophenyl group and a pyrazole amine moiety, 1-(3-Nitrophenyl)-1H-pyrazol-4-amine should be presumed to possess multiple hazards. Analogous nitrated aromatic compounds are often classified as toxic and are subject to stringent disposal regulations under the Environmental Protection Agency (EPA).[2][3] Similarly, various pyrazole and aminopyrazole derivatives are known to be irritants.[4][5][6]

Anticipated Hazards:

• Acute Toxicity: Likely harmful if swallowed or inhaled.[5][7]

• Skin and Eye Irritation: Expected to cause skin and serious eye irritation.[4][8]

• Respiratory Irritation: May cause irritation to the respiratory system.[5]

• Environmental Hazard: Discharge into the environment must be avoided.[9]

Based on these potential hazards, all waste materials containing or contaminated with 1-(3-Nitrophenyl)-1H-pyrazol-4-amine must be classified and handled as hazardous chemical waste .[1][2][10]

Immediate Safety and Personal Protective Equipment (PPE)

Before handling the compound for any purpose, including disposal, the use of appropriate Personal Protective Equipment (PPE) is non-negotiable. This creates a primary barrier of protection against accidental exposure.

PPE Item	Specification	Rationale
Gloves	Chemical-resistant nitrile or neoprene gloves.	To prevent dermal contact and absorption.[1]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from splashes and airborne particles.[7][8]
Lab Coat	Standard flame-resistant laboratory coat.	To protect skin and clothing from contamination.[1]
Respiratory	Handled within a certified chemical fume hood.	To prevent inhalation of dust or vapors.[1][7]

Step-by-Step Waste Collection and Segregation Protocol

Proper segregation at the point of generation is critical to ensure safe handling and cost-effective disposal. Never mix this waste stream with non-hazardous trash or other incompatible chemical wastes.

Step 1: Designate a Waste Container

• Select a container made of a material compatible with the chemical (e.g., a high-density polyethylene or glass bottle with a screw cap).[10]

• The container must be in good condition, free from leaks or cracks.[10]

Step 2: Collect Waste

• Solid Waste: Carefully transfer any unwanted solid 1-(3-Nitrophenyl)-1H-pyrazol-4-amine into the designated waste container.

• Contaminated Materials: All disposable items that have come into contact with the compound, such as gloves, weighing papers, pipette tips, and absorbent pads, must also be collected in the same hazardous waste container.[1][11] Do not dispose of these items in the regular trash.[1]

Step 3: Label the Container

• Affix a hazardous waste label to the container immediately upon starting accumulation.

• The label must include:

  • The words "HAZARDOUS WASTE" .[10]

  • The full chemical name: "1-(3-Nitrophenyl)-1H-pyrazol-4-amine" .

  • A clear indication of the associated hazards (e.g., "Toxic," "Irritant").[1]

  • The accumulation start date.

Step 4: Store the Container

• Keep the waste container tightly sealed except when adding waste.[5][10]

• Store the container in a designated Satellite Accumulation Area (SAA) or a central hazardous waste storage area.[10]

• Ensure the storage area is well-ventilated, secure, and away from incompatible materials like strong oxidizing agents, acids, and bases.[5]

Disposal Workflow and Logistics

The disposal of hazardous waste is a regulated process that must be managed in coordination with your institution's safety office or a licensed contractor.

Caption: Waste Disposal Workflow for 1-(3-Nitrophenyl)-1H-pyrazol-4-amine.

Approved Disposal Methodologies

Final disposal must be carried out by a facility permitted to handle toxic organic chemical waste.

High-Temperature Incineration (Primary Method)

This is the most effective and recommended disposal method for nitrated aromatic compounds.[3]

• Mechanism: Controlled combustion at very high temperatures (e.g., 820–1,600°C) breaks down the organic molecule into simpler, less harmful components like carbon dioxide, water, and nitrogen oxides.[3]

• Causality: The high energy input ensures the complete destruction of the parent compound, preventing its release into the environment. Licensed incineration facilities are equipped with scrubbers and other pollution control devices to manage emissions like NOx safely.[3][12]

Chemical Neutralization (Illustrative Pre-Treatment)

For advanced laboratories equipped to handle chemical waste treatment, a potential (but unverified for this specific compound) strategy is the reduction of the nitro group to the less hazardous amine.[1]

Disclaimer: This protocol is illustrative and should only be attempted by trained chemists after a thorough, site-specific risk assessment. It is not a substitute for professional hazardous waste disposal.

• Objective: To reduce the hazardous characteristics of the waste before final disposal.

• Illustrative Protocol (Based on similar compounds):

  • In a chemical fume hood, dissolve the 1-(3-Nitrophenyl)-1H-pyrazol-4-amine waste in a suitable solvent (e.g., ethanol).

  • Cool the solution in an ice bath.

  • Slowly and in small portions, add a reducing agent such as sodium borohydride (NaBH₄). The reaction is often exothermic.[1]

  • Stir the mixture at a low temperature until the reaction is complete, monitoring by a suitable technique (e.g., TLC).

  • Carefully quench the excess reducing agent by the slow addition of a weak acid.[1]

  • The resulting solution must still be collected and disposed of as hazardous waste through your institution's EHS office.

Emergency Spill Management Protocol

In the event of a spill, immediate and correct action is necessary to contain the material and prevent exposure.

• Evacuate and Ventilate: Clear the immediate area of all personnel and ensure maximum ventilation by opening sashes on fume hoods.[1]

• Contain: Use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to dike the spill and prevent it from spreading. Do not use combustible materials like paper towels as the primary absorbent.[1]

• Collect: Carefully sweep or scoop the absorbed material and spilled powder into your designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials (wipes, gloves, etc.) must also be disposed of as hazardous waste.[1]

• Report: Report the spill to your laboratory supervisor and institutional EHS office, regardless of size.

By adhering to these rigorous procedures, you ensure a culture of safety and environmental stewardship within your laboratory.

References

• BenchChem. (n.d.). Essential Procedures for the Safe Disposal of 1-(3-Nitrophenyl)-2-nitropropene.
• University of Minnesota Office of Research. (n.d.). Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance.
• Fisher Scientific. (2025). Safety Data Sheet - 3-Phenyl-1H-pyrazole-4-carboxaldehyde.
• Carl ROTH. (n.d.). Safety Data Sheet: 4-Nitrophenol.
• Tokyo Chemical Industry. (2025). Safety Data Sheet - 5-Hydroxy-1-methyl-1H-pyrazole.
• Thermo Fisher Scientific. (2025). Safety Data Sheet - 3-Amino-1H-pyrazole-4-carboxamide hemisulfate.
• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Nitrophenols.
• BASF. (2025). Safety data sheet.
• Fisher Scientific. (n.d.). Safety Data Sheet - 4-Nitro-1H-pyrazole.
• National Center for Biotechnology Information (NCBI). (n.d.). Toxicological Profile for Nitrobenzene.
• Enamine. (n.d.). Safety data sheet.
• Purdue University Engineering. (n.d.). Guidelines: Handling and Disposal of Chemicals.
• Fisher Scientific. (2015). Safety Data Sheet - 3-Aminopyrazole.
• Fisher Scientific. (n.d.). Safety Data Sheet - 3-Aminopyrazole-4-carboxylic acid.
• National Institutes of Health (NIH). (n.d.). Structural Optimization and Biological Activity of Pyrazole Derivatives.
• Fisher Scientific. (2025). Safety Data Sheet.
• PubMed. (n.d.). Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives.
• Occupational Safety and Health Administration (OSHA). (2016). Controlling Occupational Exposure to Hazardous Drugs.
• TCI Chemicals. (2024). Safety Data Sheet - 3-Aminopyrazole.
• PubMed. (n.d.). Synthesis, docking studies, pharmacological activity and toxicity of a novel pyrazole derivative (LQFM 021).
• PubMed. (n.d.). Pyrazole Effects on Mutagenicity and Toxicity of Dimethylnitrosamine in Wistar Rats.
• Environmental Protection Agency. (n.d.). Guidelines for the identification and proper management of hazardous fractions in construction and demolition waste.
• ResearchGate. (2026). Convenient Synthesis, Characterization, Cytotoxicity and Toxicity of Pyrazole Derivatives.
• US EPA. (2024). Other Disposal Guidance | I-WASTE DST.
• Alfred University. (n.d.). EPA Hazardous Waste Codes.
• EPA. (2022). Open Burning and Open Detonation (OB/OD) of Waste Explosives Under the Resource Conservation and Recovery Act (RCRA).

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Personal protective equipment for handling 1-(3-Nitrophenyl)-1H-pyrazol-4-amine

As a Senior Application Scientist, establishing a rigorous, self-validating safety protocol is paramount when handling dual-hazard pharmacophores. 1-(3-Nitrophenyl)-1H-pyrazol-4-amine (CAS: 62537-81-9) is a highly specialized building block frequently utilized in the synthesis of kinase inhibitors and targeted therapeutics. However, the presence of both a nitroaromatic ring and a pyrazolamine moiety presents compounding toxicological risks that require strict operational containment.

This guide provides the definitive mechanistic rationale, personal protective equipment (PPE) matrix, and step-by-step operational methodologies for safely handling this compound.

Mechanistic Hazard Assessment

To design an effective safety protocol, we must first understand the biological causality of the hazard. Nitroaromatic compounds and aromatic amines are highly lipophilic, allowing for rapid systemic absorption via dermal contact or inhalation.

Once absorbed, these compounds undergo metabolic bioactivation mediated by cytochrome P450 enzymes (in the liver) or local nitroreductases. The reduction of the nitro group and the oxidation of the amine group converge on a highly reactive N-hydroxylamine intermediate [1]. This intermediate drives two primary mechanisms of toxicity:

• Methemoglobinemia (Acute Toxicity): The N-hydroxylamine intermediate directly oxidizes the ferrous ion Fe(II) in hemoglobin to the ferric state Fe(III), forming methemoglobin. This structural change abolishes the blood's oxygen-carrying capacity, leading to rapid-onset tissue hypoxia, cyanosis, and potentially fatal respiratory distress[2].

• Genotoxicity (Chronic Toxicity): Phase II metabolic enzymes (e.g., sulfotransferases) conjugate the hydroxylamine, creating a superior leaving group. Solvolysis of this conjugate generates a highly electrophilic arylnitrenium ion , which covalently binds to nucleophilic sites on DNA (primarily guanine residues), initiating mutagenesis and carcinogenesis[1][3].

Figure 1: Metabolic activation of 1-(3-Nitrophenyl)-1H-pyrazol-4-amine leading to systemic toxicity.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling nitroaromatic amines, particularly during the dissolution phase. Because this compound is typically dissolved in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) for biological assays, the PPE must protect against both the dry particulate and the solvent-carried payload. DMSO acts as a powerful penetration enhancer, rapidly carrying dissolved toxins through standard glove materials and into the dermal layer.

Table 1: Quantitative Breakthrough Times for DMSO and Glove Selection

Glove Material	Thickness (mil)	DMSO Breakthrough Time	Operational Recommendation
Nitrile	4 - 5	< 5 minutes	REJECTED for solvent handling. Use only as an inner glove for powder weighing.
Latex	4 - 8	< 10 minutes	REJECTED . Insufficient chemical resistance.
Neoprene	15	~ 30 - 60 minutes	ACCEPTABLE for short-duration handling or rapid transfers.
Butyl Rubber	13 - 15	> 480 minutes	MANDATORY as an outer glove during dissolution and liquid handling.

Comprehensive PPE Requirements:

• Skin/Body: Disposable Tyvek® suit worn over a flame-retardant lab coat. Causality: Tyvek provides a non-woven, impenetrable barrier to micro-particulates that can easily weave through standard cotton lab coats.

• Hands (Double-Gloving System): Inner layer of 4-5 mil Nitrile (for tactile dexterity) covered by an outer layer of 15 mil Butyl Rubber. Causality: Provides a self-validating fail-safe against both mechanical tears and solvent permeation.

• Eye/Face: Chemical splash goggles paired with a full-face shield. Causality: Protects mucosal membranes from accidental aerosolization during static-prone powder transfers.

• Respiratory: Handling must be strictly confined to a Class II Type B2 Biological Safety Cabinet or a certified chemical fume hood. If a hood fails, an N95 or P100 particulate respirator is required for emergency evacuation.

Operational Workflow & Step-by-Step Methodology

To ensure a self-validating system of safety, every step of the handling process must preemptively neutralize a specific physical or chemical risk.

Step 1: Environmental Control & Preparation

• Clear the chemical fume hood of all unnecessary equipment to ensure laminar airflow is not disrupted.

• Line the working deck with disposable, anti-static, absorbent bench paper (polyethylene backing facing down).

• Don all required PPE (see Matrix above) before opening the primary chemical container.

Step 2: Static Mitigation

• Pass an anti-static ionizer gun over the metal spatula, the weigh boat, and the sealed chemical vial for 10 seconds.

• Causality: Pyrazole-based powders frequently hold electrostatic charges. Without neutralization, the powder will repel from the spatula, aerosolizing fine particulates and drastically increasing the risk of inhalation exposure.

Step 3: Containment & Weighing

• Carefully uncap the vial and weigh the required mass (e.g., for a 10 mM stock solution) directly into a sealable glass vial (e.g., a crimp-top or screw-cap septa vial).

• Seal the secondary vial before removing it from the analytical balance area.

Step 4: Closed-System Dissolution

• Do not open the vial to add solvent. Instead, use a glass syringe to inject the calculated volume of DMSO or DMF directly through the septum of the sealed vial.

• Vortex the sealed vial until the solution is optically clear.

• Causality: Injecting solvent into a closed system ensures that if an exothermic reaction or rapid off-gassing occurs, the aerosolized solvent containing the toxic payload remains entirely contained within the vial.

Step 5: Decontamination

• Wipe down the balance, spatulas, and hood deck with a cloth dampened with 70% Isopropanol, followed by a secondary wipe with warm soap and water.

• Causality: Nitroaromatics can leave microscopic residues. Isopropanol solubilizes the organic residue, while the surfactant (soap) lifts it from the surface, preventing cross-contamination.

Figure 2: Standard operating procedure for mitigating exposure to highly potent nitroaromatic amines.

Disposal and Emergency Response Plan

Improper disposal of nitroaromatics can lead to severe environmental contamination, as these compounds are highly persistent and toxic to aquatic ecosystems[4].

Waste Segregation Protocol

• Solid Waste: All contaminated PPE, bench paper, and empty vials must be placed in a sealed, clearly labeled rigid container designated as "Hazardous Toxic Solid Waste - Nitroaromatic Amines."

• Liquid Waste: Liquid stocks must be segregated into a dedicated "Halogen-Free Organic Waste" carboy.

• Critical Warning:NEVER mix nitroaromatic waste with oxidizing acids (e.g., Nitric Acid or Perchloric Acid). The combination of organic amines and strong oxidizers can trigger spontaneous, highly exothermic nitration reactions, leading to catastrophic explosions.

Emergency Exposure Response

• Dermal Exposure: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for a minimum of 15 minutes. Do not use solvents (like ethanol or acetone) to wash the skin, as this will accelerate the dermal absorption of the lipophilic compound.

• Systemic Exposure (Inhalation/Ingestion): Seek emergency medical attention immediately. First responders should be informed of the specific chemical identity. If clinical signs of methemoglobinemia develop (e.g., cyanosis, chocolate-brown colored blood, shortness of breath), the standard clinical intervention is the intravenous administration of Methylene Blue (1-2 mg/kg). Methylene blue acts as an electron donor, enzymatically reducing the toxic Fe(III) methemoglobin back to functional Fe(II) hemoglobin[2].

References

• Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. SciELO - Journal of the Brazilian Chemical Society. Available at:[Link]

• The impact of aromatic amines on the environment: risks and damages. IMR Press - Frontiers in Bioscience. Available at:[Link]

• HEALTH EFFECTS - Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. National Institutes of Health (NIH) / ATSDR. Available at: [Link]

• Biological Treatment of Nitroaromatics in Wastewater. MDPI - Water. Available at:[Link]

Sources

• 1. scielo.br [scielo.br]
• 2. HEALTH EFFECTS - Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. article.imrpress.com [article.imrpress.com]
• 4. Biological Treatment of Nitroaromatics in Wastewater [mdpi.com]